NS004

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of NS004 on K+ Channels

Audience: Researchers, scientists, and drug development professionals.

Core Tenets of NS004 Action on Potassium Channels

NS004 is a synthetic small molecule, chemically identified as 5-trifluoromethyl-1-(5-chloro-2-hydroxyphenyl)-1,3-dihydro-2H-benzimidazol-2-one, that functions as a potent activator of large-conductance Ca2+-activated potassium (BK) channels.[1] Its primary mechanism involves modulating the gating properties of BK channels to increase potassium efflux, leading to membrane hyperpolarization and subsequent relaxation of excitable cells. This guide provides a comprehensive overview of the molecular interactions, physiological effects, and experimental methodologies associated with the action of NS004 on K+ channels.

Primary Mechanism of Action: Activation of BK Channels

NS004 directly interacts with BK channels, which are characterized by their large single-channel conductance and dual activation by intracellular calcium (Ca2+) and membrane depolarization.[1][2] The activation of BK channels by NS004 is robust and has been demonstrated across various experimental systems, including rat GH3 clonal pituitary tumor cells, rat brain BK channels reconstituted into planar lipid bilayers, and Drosophila Slo BK channels expressed in Xenopus laevis oocytes.[1]

The key effects of NS004 on BK channel gating include:

• Increased Mean Open Time: NS004 significantly prolongs the duration for which individual BK channels remain in the open, conductive state.[1][3]

• Decreased Interburst Interval: The compound reduces the time between bursts of channel openings, leading to more sustained channel activity.[1]

• Enhanced Voltage and Calcium Sensitivity: NS004 causes an apparent increase in the sensitivity of BK channels to both membrane voltage and intracellular Ca2+ concentrations.[1][3] This means that in the presence of NS004, the channels can be activated at more negative membrane potentials and lower Ca2+ levels than under control conditions.

The relaxant effects of NS004 on smooth muscle, such as in the guinea-pig trachea, are attributed to this activation of BK channels.[4] This effect is sensitive to blockade by specific BK channel inhibitors like iberiotoxin (B31492) and charybdotoxin, confirming the central role of BK channels in the pharmacological action of NS004.[3][4]

Molecular Interactions

While the precise binding site of NS004 on the BK channel has not been fully elucidated, studies on structurally similar BK channel openers suggest a potential mechanism. These activators are thought to functionally interact with the S6/RCK linker, a critical component that connects the transmembrane pore-gate domain (S6) to the intracellular regulatory (RCK) domains.[2] By modulating this linker, NS004 likely influences the allosteric communication between the Ca2+ binding sites on the RCK domains and the voltage sensor with the channel's activation gate, thereby facilitating channel opening.[2]

Pharmacological Profile and Specificity

NS004 exhibits a degree of selectivity for BK channels. However, like many ion channel modulators, off-target effects have been reported, particularly at higher concentrations. In porcine coronary arterial cells, the action of NS004 was found to be dependent on the membrane holding potential, with moderate inhibition of K+ currents at -60 mV and robust stimulation at highly depolarized potentials, suggesting a complex interaction.[5] Furthermore, studies on glioma cells have indicated that NS004 can inhibit mitochondrial function, an effect that may be independent of its action on plasma membrane BK channels.[6] At micromolar concentrations, NS004 has also been shown to inhibit L-type calcium currents in ventricular myocytes.[7]

There is currently limited evidence to suggest that NS004 has significant activity on other subfamilies of potassium channels, such as small-conductance (SK) or intermediate-conductance (IK) Ca2+-activated K+ channels. Studies on the effects of various K+ channel inhibitors on NS004-induced relaxation in guinea-pig trachea showed no modification of the response by apamin (B550111) (an SK channel blocker) or dofetilide, further suggesting a primary action on BK channels.[4]

Quantitative Data on NS004 Activity

The following table summarizes the key quantitative parameters of NS004 action from published studies.

Parameter	Value	Cell/Tissue Type	Experimental Conditions	Reference
pIC50	5.48 ± 0.13	Guinea-pig isolated trachea	Relaxation of spontaneous tone	[4]
EC50	5.4 ± 0.8 µM	Human glioma LN229 cells	Decrease in mitochondrial membrane potential	[6]
EC25	8.6 µM	Isolated rat hearts	Increase in time to contracture during global ischemia	[7]
IC50	9.2 µM	Rat aortic smooth muscle	Relaxation of phenylephrine- and KCl-contracted tissue	[7]

Experimental Protocols

The investigation of NS004's mechanism of action relies heavily on electrophysiological techniques, most notably patch-clamp and two-electrode voltage-clamp.

Electrophysiological Recordings

1. Patch-Clamp Technique: This is the gold standard for studying the activity of ion channels in native cells or heterologous expression systems.[8][9]

• Cell Preparations:

  • Cultured Cell Lines: GH3 clonal pituitary tumor cells are commonly used.[1] Cells are grown in standard culture conditions and are often dissociated using gentle enzymatic treatment before recording.

  • Primary Cells: Smooth muscle cells from tissues like porcine coronary arteries can be enzymatically isolated.[5]

  • Brain Slices: For studying native neuronal channels, thin brain slices are prepared, and neurons are visualized for targeted patching.

• Recording Configurations:

  • Whole-Cell: This configuration allows for the recording of macroscopic currents from the entire cell membrane.[1][5] The patch pipette is in electrical and diffusional continuity with the cell interior, allowing for control of the intracellular solution.

  • Cell-Attached and Inside-Out: These configurations are used to record the activity of single channels.[1] In the inside-out configuration, the intracellular face of the membrane patch is exposed to the bath solution, allowing for the direct application of NS004 and other agents to the intracellular side of the channel.

• Solutions:

  • Extracellular (Bath) Solution: Typically contains (in mM): NaCl, KCl, CaCl2, MgCl2, HEPES, and glucose, with the pH adjusted to ~7.4.

  • Intracellular (Pipette) Solution: Typically contains (in mM): KCl or K-gluconate, MgCl2, EGTA (to buffer Ca2+ to a known concentration), HEPES, and ATP, with the pH adjusted to ~7.2.

• Voltage Protocols: To study the voltage-dependence of NS004's effects, cells are held at a specific holding potential (e.g., -60 mV or 0 mV) and then subjected to a series of depolarizing voltage steps.[5]

2. Two-Electrode Voltage-Clamp (TEVC): This technique is used for studying channels expressed in large cells, such as Xenopus laevis oocytes.[1]

• Oocyte Preparation: Oocytes are harvested and injected with cRNA encoding the BK channel alpha subunit (e.g., Drosophila Slo).

• Recording: Two microelectrodes are inserted into the oocyte, one to measure the membrane potential and the other to inject current to clamp the voltage at a desired level. Currents are then recorded in response to voltage steps in the presence and absence of NS004.

3. Planar Lipid Bilayers: This technique involves reconstituting purified BK channels from native tissues (e.g., rat brain) into an artificial lipid bilayer.[1] This allows for the study of channel activity in a highly controlled, cell-free environment.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of NS004 action on BK channels.

Caption: Workflow for patch-clamp analysis of NS004.

References

• 1. Opening of large-conductance calcium-activated potassium channels by the substituted benzimidazolone NS004 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Effects of K+ channel inhibitors and antagonists on NS-004 evoked relaxations in guinea-pig isolated trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differential effects of the BKCa channel openers NS004 and NS1608 in porcine coronary arterial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The cardioprotective, vasorelaxant and electrophysiological profile of the large conductance calcium-activated potassium channel opener NS-004 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Whole Cell Patch Clamp Protocol [protocols.io]
• 9. docs.axolbio.com [docs.axolbio.com]

Unveiling the Molecular Landscape of NS004: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound NS004, detailing its chemical structure, mechanism of action, and the experimental protocols used to elucidate its function. NS004 has garnered interest in the scientific community for its multifaceted activity as a modulator of ion channels and its potential as an inhibitor of mitochondrial function in cancer cells. This document synthesizes key findings to support further research and drug development efforts.

Chemical and Structural Identity of NS004

NS004, a substituted benzimidazolone, is chemically identified as 1-(5-chloro-2-hydroxyphenyl)-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one[1]. Its structural and chemical properties are summarized below.

Property	Value
IUPAC Name	1-(5-chloro-2-hydroxyphenyl)-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one[1]
Synonyms	NS 004, NS-004[1]
Molecular Formula	C14H8ClF3N2O2[1]
Molecular Weight	328.68 g/mol [1]
SMILES	O=C1N(c2cc(Cl)ccc2O)c3cc(C(F)(F)F)ccc3N1[1]
InChI Key	WYLYBVMNGZOYOH-UHFFFAOYSA-N[1]
CAS Number	141797-92-4[1]

Mechanism of Action and Biological Targets

NS004 exhibits a complex pharmacological profile, primarily acting on two distinct classes of ion channels and demonstrating effects on mitochondrial function.

Large-Conductance Calcium-Activated Potassium (BKCa) Channel Opener

NS004 is recognized as an opener of large-conductance calcium-activated potassium (BKCa) channels[2]. The opening of these channels leads to an efflux of potassium ions, resulting in hyperpolarization of the cell membrane. This action can modulate cellular excitability and smooth muscle tone[3]. Studies have shown that NS004 increases the activity of BKCa channels by increasing the channel's mean open time and decreasing the interburst interval, which suggests an enhancement of the channel's sensitivity to voltage and intracellular calcium[2].

Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) Channel Modulator

In addition to its effect on BKCa channels, NS004 also activates the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel[1]. This activation occurs through a cyclic AMP (cAMP)-independent mechanism. Research indicates that NS004 does not elevate intracellular cAMP levels, suggesting a direct interaction with the CFTR protein or a downstream signaling component, rather than acting through the canonical PKA-mediated phosphorylation pathway[1].

Inhibition of Mitochondrial Function in Glioma Cells

NS004 has been identified as an inhibitor of mitochondrial function, particularly in glioma cells[1]. Glioma cells often exhibit altered metabolism, with a reliance on glycolysis even in the presence of oxygen (the Warburg effect), and possess dysfunctional mitochondria[4][5]. By targeting these compromised mitochondria, NS004 can disrupt the energy metabolism and induce apoptosis in these cancer cells[6].

Quantitative Analysis of NS004 Activity

The following table summarizes the quantitative data on the biological activity of NS004 from various experimental studies.

Parameter	Value	Experimental System	Effect
IC50	9.2 µM	Phenylephrine- and KCl-contracted rat aortic smooth muscle	Relaxation[7]
EC25	8.6 µM	Isolated rat hearts (global ischemia)	Increased time to contracture[7]
Concentration Range	0.5 - 10 µM	Porcine coronary arterial cells (holding potential -60 mV)	Moderate inhibition of K+ current[8]
Concentration	50 µM	Porcine coronary arterial cells (holding potential -60 mV)	Robust stimulation of K+ current[8]

Signaling Pathways Modulated by NS004

The diverse biological effects of NS004 can be attributed to its modulation of distinct signaling pathways.

NS004 activation of the BKCa channel pathway.

References

• 1. Cystic fibrosis transmembrane conductance regulator activation by cAMP-independent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Opening of large-conductance calcium-activated potassium channels by the substituted benzimidazolone NS004 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BK channel activators and their therapeutic perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mitochondrial Dysfunction in Gliomas: Pharmacotherapeutic Potential of Natural Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting the Mitochondria in High-Grade Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The interplay of mitochondrial dysfunction and altered metabolic pathways in glioblastoma [termedia.pl]
• 7. The cardioprotective, vasorelaxant and electrophysiological profile of the large conductance calcium-activated potassium channel opener NS-004 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Differential effects of the BKCa channel openers NS004 and NS1608 in porcine coronary arterial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Effect of NS004 on Mitochondrial Respiration: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

NS004, a synthetic benzimidazolone derivative, is recognized as a potent opener of large-conductance Ca2+-activated potassium (BKCa) channels. While its effects on plasma membrane potential and cellular excitability are well-documented, emerging evidence highlights a significant impact of NS004 on mitochondrial function. This technical guide provides an in-depth analysis of the effects of NS004 on mitochondrial respiration, consolidating available quantitative data, detailing experimental methodologies, and illustrating the implicated signaling pathways. Understanding the mitochondrial effects of NS004 is crucial for researchers investigating its therapeutic potential and for drug development professionals assessing its safety and off-target effects.

Quantitative Data Summary

The following tables summarize the key quantitative effects of NS004 on mitochondrial parameters as reported in the scientific literature.

Parameter	Cell Type/System	Concentration of NS004	Observed Effect	Reference
Mitochondrial Membrane Potential (ΔΨm)	Human Glioma (LN229)	EC50: 5.4 ± 0.8 µM	Decrease in ΔΨm	[1]
Mitochondrial Respiration	Human Glioma (LN229)	Not specified	Inhibition of the mitochondrial respiratory chain	[1]
Resting Respiration	PC12 cells	Not specified	Increased (uncoupling effect)
Maximal Respiration	PC12 cells	Not specified	Partially inhibited
Reactive Oxygen Species (ROS) Production	PC12 and AS-30D cells	Not specified	Increased
Mitochondrial Swelling	Isolated Rat Liver Mitochondria	10 µM	Increased Cd2+-induced swelling

Signaling Pathways and Mechanisms of Action

NS004's primary molecular target is the BKCa channel. While these channels are predominantly located on the plasma membrane, functional BKCa channels have also been identified on the inner mitochondrial membrane (mitoBKCa). The opening of mitoBKCa channels by NS004 is thought to be the initial event leading to its effects on mitochondrial respiration.

Proposed Signaling Pathway of NS004 in Mitochondria

Caption: Proposed signaling cascade of NS004's action on mitochondria.

The opening of mitoBKCa channels by NS004 leads to an influx of potassium ions (K+) into the mitochondrial matrix. This influx of positive charge disrupts the electrochemical gradient across the inner mitochondrial membrane, causing a decrease in the mitochondrial membrane potential (depolarization). This depolarization is a key event that subsequently leads to the inhibition of the electron transport chain.

A primary target of this inhibitory action appears to be Complex I (NADH:ubiquinone oxidoreductase) of the respiratory chain. The precise mechanism by which mitochondrial depolarization leads to the inhibition of Complex I is still under investigation. One hypothesis is that the altered membrane potential affects the assembly or function of the supercomplexes of the electron transport chain, of which Complex I is a critical component.

The inhibition of the electron transport chain, particularly at Complex I, can lead to an increase in the production of reactive oxygen species (ROS), as electrons leak from the stalled chain and react with molecular oxygen. In some cell types, the depolarization induced by NS004 has been described as an "uncoupling effect," where the link between substrate oxidation and ATP synthesis is disrupted, leading to an increase in basal oxygen consumption without a corresponding increase in ATP production.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature regarding the effects of NS004 on mitochondrial respiration.

Measurement of Mitochondrial Membrane Potential (ΔΨm)

Principle: The mitochondrial membrane potential is a key indicator of mitochondrial health and function. Fluorescent dyes that accumulate in the mitochondria in a potential-dependent manner, such as JC-1 or TMRM/TMRE, are commonly used to measure ΔΨm. A decrease in fluorescence intensity indicates mitochondrial depolarization.

Protocol:

• Cell Culture: Plate human glioma (LN229) cells in a suitable multi-well plate and culture until they reach the desired confluency.

• Dye Loading: Wash the cells with a balanced salt solution (e.g., HBSS) and then incubate with a loading solution containing the fluorescent ΔΨm indicator dye (e.g., 5 µg/mL JC-1 or 100 nM TMRM) for 30 minutes at 37°C in the dark.

• NS004 Treatment: After incubation, wash the cells to remove excess dye and replace the medium with a fresh balanced salt solution containing various concentrations of NS004.

• Fluorescence Measurement: Immediately measure the fluorescence using a fluorescence microscope or a plate reader at the appropriate excitation and emission wavelengths for the chosen dye. For JC-1, both green (monomeric form, indicating low ΔΨm) and red (aggregate form, indicating high ΔΨm) fluorescence are measured. For TMRM/TMRE, a single red fluorescence measurement is taken.

• Data Analysis: Calculate the ratio of red to green fluorescence for JC-1 or the change in red fluorescence intensity for TMRM/TMRE relative to a vehicle-treated control. An uncoupler such as FCCP should be used as a positive control for complete depolarization.

Measurement of Mitochondrial Oxygen Consumption

Principle: High-resolution respirometry is used to measure the rate of oxygen consumption in intact or permeabilized cells, or in isolated mitochondria. This allows for the determination of basal respiration, ATP-linked respiration, maximal respiration, and the activity of specific respiratory chain complexes.

Experimental Workflow for Measuring Oxygen Consumption Rate (OCR):

Caption: A typical experimental workflow for a mitochondrial stress test.

Protocol (using intact cells):

• Cell Seeding: Seed cells (e.g., PC12) in a specialized microplate for extracellular flux analysis (e.g., Seahorse XF plate) and allow them to adhere overnight.

• Assay Medium: On the day of the assay, replace the culture medium with a low-buffered assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine) and incubate in a non-CO2 incubator for 1 hour.

• Instrument Calibration: Calibrate the extracellular flux analyzer according to the manufacturer's instructions.

• Baseline Measurement: Place the cell plate in the analyzer and measure the basal oxygen consumption rate (OCR).

• Compound Injection and Measurement: Sequentially inject NS004 (at various concentrations) and then mitochondrial inhibitors to assess different parameters of mitochondrial respiration:

  • Oligomycin (Complex V inhibitor): To measure ATP-linked respiration.

  • FCCP (a protonophore uncoupler): To measure maximal respiratory capacity.

  • Rotenone (Complex I inhibitor) and Antimycin A (Complex III inhibitor): To shut down mitochondrial respiration and measure non-mitochondrial oxygen consumption.

• Data Analysis: The instrument's software calculates the OCR at each stage. The data is then normalized to cell number or protein content.

Measurement of Mitochondrial Complex I Activity

Principle: The activity of Complex I is typically measured spectrophotometrically by following the decrease in absorbance of NADH as it is oxidized. The assay is performed on isolated mitochondria or mitochondrial fractions.

Protocol:

• Mitochondrial Isolation: Isolate mitochondria from cells or tissues (e.g., human glioma cells) using differential centrifugation.

• Assay Buffer: Prepare an assay buffer containing phosphate (B84403) buffer, magnesium chloride, and a substrate for Complex I (NADH).

• Reaction Initiation: Add the isolated mitochondria to the assay buffer.

• NS004 Incubation: Incubate the mitochondrial suspension with various concentrations of NS004 for a defined period.

• Spectrophotometric Measurement: Initiate the reaction by adding NADH and monitor the decrease in absorbance at 340 nm over time.

• Inhibitor Control: To determine the specific activity of Complex I, perform a parallel assay in the presence of a known Complex I inhibitor, such as rotenone. The rotenone-sensitive rate represents the true Complex I activity.

• Data Analysis: Calculate the rate of NADH oxidation (change in absorbance per minute) and express it as a percentage of the control (vehicle-treated) activity.

Conclusion

NS004 exerts significant effects on mitochondrial respiration, primarily through the activation of mitoBKCa channels, leading to mitochondrial depolarization and subsequent inhibition of the electron transport chain, with Complex I being a key target. These actions can also lead to increased ROS production and, in some cellular contexts, an uncoupling of oxidative phosphorylation. The provided data and protocols offer a framework for researchers and drug development professionals to further investigate the mitochondrial pharmacology of NS004 and its implications for both therapeutic applications and potential toxicity. A deeper understanding of these mechanisms will be crucial for the continued development and clinical translation of BKCa channel openers.

References

• 1. Protocol for real-time measurement of mitochondrial respiration in the mouse ocular posterior pole using a Seahorse XFe24 analyzer - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the NS004 Compound: Discovery and History

This technical guide provides a comprehensive overview of the NS004 compound, tailored for researchers, scientists, and drug development professionals. It delves into the discovery, history, and pharmacological profile of NS004, with a focus on its dual activity as a potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) channel and an inhibitor of mitochondrial function.

Introduction and Chemical Properties

NS004 is a substituted benzimidazolone derivative, identified as a small molecule modulator of ion channels. Its chemical and physical properties are summarized in the table below.

Property	Value
IUPAC Name	1-(5-chloro-2-hydroxyphenyl)-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
Synonyms	NS 004, NS-004
CAS Number	141797-92-4
Chemical Formula	C₁₄H₈ClF₃N₂O₂
Molecular Weight	328.68 g/mol
Appearance	Solid powder

Discovery and History

The exact initial synthesis and discovery of NS004 are not prominently detailed in readily available literature, which often focuses on its pharmacological activities. However, research into benzimidazolone derivatives as modulators of ion channels was active in the 1990s and early 2000s. NS004 emerged from these research efforts as a compound of interest due to its effects on both CFTR and large-conductance Ca²⁺-activated potassium (BK) channels. Subsequent studies, particularly by Galietta and colleagues, extensively characterized its role as a CFTR potentiator, especially in the context of the G551D mutation in cystic fibrosis.

Mechanism of Action: CFTR Potentiation

NS004 is classified as a CFTR potentiator, a class of molecules that enhance the channel gating activity of the CFTR protein located at the cell surface. This action increases the flow of chloride ions through the channel, which is crucial for maintaining hydration of epithelial surfaces.

Signaling Pathway

The potentiation of CFTR by NS004 is independent of the cyclic AMP (cAMP) signaling pathway, which is the primary endogenous activation mechanism for CFTR. NS004 appears to directly interact with the CFTR protein to increase its open probability. The precise binding site of NS004 on the CFTR protein has not been definitively elucidated, but it is hypothesized to bind to a site that allosterically modulates the channel's gating machinery.

NS004 directly potentiates the CFTR channel, increasing its open probability.

Quantitative Data

The potentiating effect of NS004 has been quantified in various cellular models, particularly those expressing wild-type (wt) and G551D-mutated CFTR.

Cell Line/Mutation	Parameter	Value	Reference
CHO cells expressing wt-CFTR	EC₅₀ (Iodide Efflux)	~11 µM	[1]
CHO cells expressing G551D-CFTR (in the presence of 10 µM forskolin)	EC₅₀ (Iodide Efflux)	~1.5 µM	[1]

Mechanism of Action: Mitochondrial Inhibition

In addition to its effects on CFTR, NS004 has been shown to inhibit mitochondrial function. This off-target effect is an important consideration in its overall pharmacological profile.

Signaling Pathway

NS004 disrupts the mitochondrial membrane potential, a key component of oxidative phosphorylation. This depolarization leads to an inhibition of the mitochondrial respiratory chain and subsequent reduction in ATP synthesis. The precise complex of the electron transport chain that NS004 inhibits has not been definitively identified.

NS004 decreases the mitochondrial membrane potential, inhibiting ATP synthesis.

Quantitative Data

The inhibitory effect of NS004 on mitochondrial function has been quantified in glioma cells.

Cell Line	Parameter	Value	Reference
Human glioma LN229 cells	EC₅₀ (Decrease in mitochondrial membrane potential)	5.4 ± 0.8 µM

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the activity of NS004.

Iodide Efflux Assay for CFTR Function

This assay measures the rate of iodide efflux from cells, which is an indicator of CFTR channel activity.

• Cell Culture: Chinese Hamster Ovary (CHO) cells stably expressing either wild-type or G551D-CFTR are cultured to confluence on 96-well plates.

• Iodide Loading: Cells are incubated with a loading buffer containing sodium iodide (NaI) for 1 hour at 37°C.

• Efflux Measurement: The loading buffer is replaced with an iodide-free efflux buffer. Aliquots of the efflux buffer are collected at timed intervals.

• Stimulation: After a baseline efflux is established, the buffer is replaced with one containing the desired concentration of NS004 and/or other stimulating agents (e.g., forskolin).

• Quantification: The iodide concentration in the collected aliquots is measured using an iodide-selective electrode. The rate of iodide efflux is calculated and plotted over time.

• Data Analysis: The peak rate of iodide efflux is determined, and dose-response curves are generated to calculate the EC₅₀ value of NS004.[1]

Whole-Cell Patch-Clamp Electrophysiology for CFTR Activity

This technique allows for the direct measurement of chloride currents through CFTR channels in the cell membrane.

• Cell Preparation: CHO cells expressing the CFTR channel of interest are grown on glass coverslips.

• Pipette Preparation: Borosilicate glass pipettes are pulled to a resistance of 3-5 MΩ and filled with an intracellular solution containing CsCl.

• Whole-Cell Configuration: A gigaohm seal is formed between the pipette tip and the cell membrane. The membrane patch is then ruptured to achieve the whole-cell configuration.

• Voltage Clamp: The cell is voltage-clamped at a holding potential of -50 mV. Voltage steps are applied to elicit currents.

• Drug Application: NS004 and other compounds are applied to the cell via a perfusion system.

• Data Acquisition and Analysis: The resulting chloride currents are recorded and analyzed to determine the effect of NS004 on channel conductance and gating properties.[1]

Mitochondrial Membrane Potential Assay (JC-1)

This assay uses the fluorescent dye JC-1 to measure changes in the mitochondrial membrane potential.

• Cell Culture: Human glioma LN229 cells are cultured in 96-well plates.

• Drug Treatment: Cells are incubated with varying concentrations of NS004 for a specified period.

• JC-1 Staining: The culture medium is replaced with a medium containing JC-1 dye (typically 2-10 µM) and incubated for 15-30 minutes at 37°C.

• Fluorescence Measurement: The fluorescence is measured using a fluorescence plate reader or flow cytometer. In healthy, polarized mitochondria, JC-1 forms aggregates that emit red fluorescence (~590 nm). In depolarized mitochondria, JC-1 remains as monomers and emits green fluorescence (~530 nm).

• Data Analysis: The ratio of red to green fluorescence is calculated as a measure of mitochondrial membrane potential. A decrease in this ratio indicates depolarization. Dose-response curves are generated to determine the EC₅₀ of NS004.

Summary and Conclusion

NS004 is a dual-activity compound that has been instrumental in the study of CFTR channel function and mitochondrial toxicity. As a potentiator of the CFTR channel, it has shown particular efficacy in rescuing the function of the G551D mutant, providing a valuable tool for cystic fibrosis research. However, its inhibitory effects on mitochondrial function highlight the importance of considering off-target activities in drug development. The experimental protocols detailed in this guide provide a foundation for the continued investigation of NS004 and other small molecule modulators of ion channels and cellular metabolism.

References

• 1. CFTR activation in human bronchial epithelial cells by novel benzoflavone and benzimidazolone compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

NS004 as a CFTR Potentiator: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cystic Fibrosis (CF) is a life-threatening genetic disorder caused by mutations in the gene encoding the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein. CFTR is a chloride ion channel crucial for maintaining electrolyte and water balance across epithelial surfaces. Mutations in CFTR can lead to the production of thick, sticky mucus, affecting multiple organs, particularly the lungs. One therapeutic strategy for CF is the use of small molecules called potentiators, which aim to enhance the function of CFTR channels that are present at the cell surface but have defective gating.

This technical guide provides an in-depth overview of NS004, a benzimidazolone compound identified as a potentiator of the CFTR channel. It details its mechanism of action, summarizes key quantitative data, and provides relevant experimental protocols for researchers in the field of CF drug discovery.

Mechanism of Action

NS004 belongs to the benzimidazolone class of CFTR potentiators. Its mechanism of action is closely related to that of the well-studied flavonoid, genistein. NS004 acts on phosphorylated CFTR channels to increase their open probability (Po).[1] This is achieved by modulating the channel's gating kinetics in two distinct ways:

• Prolonging the Open State: NS004 increases the mean open time of the CFTR channel.

• Shortening the Closed State: It decreases the mean closed time of the channel.[1]

The current model suggests that NS004 and other benzimidazolone analogs stabilize the open state of the CFTR channel by inhibiting the hydrolysis of ATP at the second nucleotide-binding domain (NBD2).[1] This inhibition slows the transition from the open to the closed state, thereby increasing the overall channel activity. It is important to note that the potentiating effect of NS004 is dependent on the phosphorylation of the CFTR channel by Protein Kinase A (PKA).[1][2]

digraph "CFTR_Gating_and_NS004_Action" { graph [rankdir="LR", splines=true, nodesep=0.8, size="7.6,5", dpi=100]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

Figure 1: Proposed mechanism of NS004 on the CFTR gating cycle.

Quantitative Data

The following tables summarize the available quantitative data for the potentiation of CFTR by NS004.

Table 1: Potentiation of ΔF508-CFTR by NS004 and Comparators

Compound	EC₅₀ (nM)	Cell Line	Assay	Reference
NS004	87 ± 14	NIH-3T3	Patch-clamp	[1]
NS1619	472 ± 88	NIH-3T3	Patch-clamp	[1]
Genistein	4400 ± 500	NIH-3T3	Patch-clamp	[1]

Table 2: Potentiation of Wild-Type and G551D-CFTR by NS004

CFTR Variant	EC₅₀ (µM)	Experimental Conditions	Cell Line	Assay	Reference
Wild-Type	≈ 11	Phosphorylated	CHO	Iodide Efflux & Patch-clamp	[2]
G551D	≈ 1.5	In the presence of 10 µM forskolin	CHO	Iodide Efflux & Patch-clamp	[2]

Table 3: Effect of NS004 on CFTR Channel Kinetics (Qualitative)

Kinetic Parameter	Effect of NS004	Proposed Mechanism	Reference
Mean Open Time	Increased	Stabilization of the open state	[1]
Mean Closed Time	Decreased	Facilitation of channel opening	[1]
Open Probability (Po)	Increased	Combination of increased open time and decreased closed time	[1]

Note: Specific quantitative data on the fold-change in mean open time, mean closed time, and open probability for NS004 were not available in the reviewed literature.

Experimental Protocols

The characterization of NS004 as a CFTR potentiator relies on key electrophysiological techniques. Below are detailed, generalized protocols for these methods.

Whole-Cell Patch-Clamp Protocol for CFTR Potentiation Assay

This protocol is adapted from standard procedures for recording CFTR currents in whole-cell configuration.

1. Cell Preparation:

• Culture cells (e.g., NIH-3T3 or CHO cells) stably or transiently expressing the CFTR variant of interest on glass coverslips.

• For ΔF508-CFTR, cells may be incubated at a lower temperature (e.g., 27°C) for 24-48 hours prior to the experiment to promote trafficking of the mutant protein to the cell surface.

2. Solutions:

• Extracellular (Bath) Solution (in mM): 145 NaCl, 4 KCl, 1 MgCl₂, 2 CaCl₂, 10 HEPES, 5 glucose. Adjust pH to 7.4 with NaOH.

• Intracellular (Pipette) Solution (in mM): 130 CsCl, 1 MgCl₂, 10 HEPES, 10 EGTA, 5 Mg-ATP, 0.1 GTP. Adjust pH to 7.2 with CsOH. To activate CFTR, include 100 µg/mL PKA catalytic subunit.

3. Recording Procedure:

• Place a coverslip with cells in the recording chamber on the stage of an inverted microscope and perfuse with extracellular solution.

• Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 3-5 MΩ when filled with the intracellular solution.

• Approach a target cell with the patch pipette and apply gentle suction to form a high-resistance (>1 GΩ) seal.

• Rupture the cell membrane under the pipette tip with a brief pulse of suction to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential of -40 mV.

• Apply voltage steps (e.g., from -100 mV to +100 mV in 20 mV increments) to elicit CFTR currents.

• To measure potentiation, first establish a baseline current in the presence of a CFTR agonist (e.g., 10 µM forskolin).

• Perfuse the cell with the extracellular solution containing the desired concentration of NS004 and record the change in current.

• At the end of the experiment, apply a CFTR inhibitor (e.g., 10 µM CFTRinh-172) to confirm that the measured currents are mediated by CFTR.

digraph "Whole_Cell_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.5, size="7.6,5", dpi=100]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Figure 2: Experimental workflow for whole-cell patch-clamp assay.

Cell-Attached Patch-Clamp Protocol for Single-Channel Analysis

This protocol allows for the direct observation of the gating behavior of individual CFTR channels.

1. Cell Preparation:

• As described in the whole-cell protocol.

2. Solutions:

• Extracellular (Pipette) Solution (in mM): 145 NMDG-Cl, 1 MgCl₂, 2 CaCl₂, 10 TES. Adjust pH to 7.4 with Tris.

• Intracellular (Bath) Solution (in mM): 145 NMDG-Cl, 1 MgCl₂, 2 CaCl₂, 10 TES. Adjust pH to 7.4 with Tris.

3. Recording Procedure:

• Form a high-resistance seal on the cell membrane as described above. Do not rupture the patch.

• Apply a constant holding potential (e.g., +60 mV or -60 mV) across the patch.

• To activate CFTR, perfuse the bath with a solution containing a cell-permeable adenylyl cyclase activator (e.g., 10 µM forskolin).

• Record single-channel currents. Openings will appear as discrete steps in the current trace.

• After recording baseline activity, add NS004 to the bath solution and continue recording to observe its effect on channel gating.

• Analyze the recordings to determine the number of active channels in the patch, the single-channel current amplitude, the open probability (Po), and the mean open and closed times.

digraph "Logical_Relationship" { graph [rankdir="TB", splines=true, nodesep=0.6, size="7.6,5", dpi=100]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

Figure 3: Logical relationship of NS004's properties and effects.

Conclusion

NS004 is a potent benzimidazolone-class CFTR potentiator that enhances channel function by increasing its open probability. Its mechanism of action, involving the inhibition of ATP hydrolysis at NBD2, provides a clear rationale for its potentiator activity. While further studies are needed to quantify the precise effects of NS004 on single-channel kinetics and to elucidate its binding site, the available data demonstrate its potential as a tool for studying CFTR function and as a lead compound for the development of novel CF therapies. The experimental protocols provided in this guide offer a starting point for researchers aiming to further characterize NS004 and other CFTR potentiators.

References

• 1. Structure–activity analysis of a CFTR channel potentiator: Distinct molecular parts underlie dual gating effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oricellbio.com [oricellbio.com]

Pharmacological Profile of NS004: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

NS004, chemically identified as 5-trifluoromethyl-1-(5-chloro-2-hydroxyphenyl)-1,3-dihydro-2H-benzimidazol-2-one, is a synthetic organic compound recognized primarily for its role as a potent activator of large-conductance Ca2+-activated potassium channels (BK channels or KCa1.1). These channels are crucial regulators of neuronal excitability, vascular smooth muscle tone, and neurotransmitter release. The ability of NS004 to modulate BK channel activity has positioned it as a valuable pharmacological tool for investigating the physiological and pathophysiological roles of these channels. This technical guide provides a comprehensive overview of the pharmacological profile of NS004, including its mechanism of action, quantitative data on its activity, detailed experimental protocols for its characterization, and its effects on cellular signaling pathways.

Core Pharmacological Properties

Mechanism of Action: NS004 is a BK channel opener. It enhances channel activity by increasing the mean open time and decreasing the interburst interval of the channel. This leads to an increase in the whole-cell outward potassium current, resulting in membrane hyperpolarization. The activity of NS004 is concentration-dependent and is potentiated by increases in intracellular calcium concentration.

Chemical and Physical Properties:

Property	Value
IUPAC Name	1-(5-chloro-2-hydroxyphenyl)-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one
Molecular Formula	C14H8ClF3N2O2
Molecular Weight	328.68 g/mol
CAS Number	141797-92-4

Quantitative Pharmacological Data

The following table summarizes the available quantitative data for the activity of NS004 from various experimental systems.

Parameter	Value	Species/Cell Type	Experimental Condition	Reference
pIC50	5.48 ± 0.13	Guinea-pig	Tracheal rings, spontaneous tone	[1]
EC50	5.4 ± 0.8 µM	Human	LN229 glioma cells	[2]
Concentration Range for Activity	0.1 - 50 µM	Various	Electrophysiological and functional assays	[1][3]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and extension of pharmacological studies. Below are protocols for key experiments used to characterize the activity of NS004.

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the effect of NS004 on the total outward potassium current in a single cell.

Cell Preparation:

• GH3 rat pituitary tumor cells or other suitable cells expressing BK channels are cultured under standard conditions.

• Cells are dissociated and plated onto glass coverslips 24-48 hours before the experiment.

Solutions:

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

• Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 1 EGTA, and free Ca2+ buffered to the desired concentration (e.g., 1 µM) (pH adjusted to 7.2 with KOH).

Recording Procedure:

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Establish a whole-cell recording configuration on a selected cell.

• Hold the cell at a holding potential of -60 mV.

• Apply a series of depolarizing voltage steps (e.g., from -60 mV to +80 mV in 20 mV increments) to elicit outward potassium currents.

• Perfuse the cell with the external solution containing various concentrations of NS004 (e.g., 1, 10, 30 µM).

• Repeat the voltage-step protocol at each concentration of NS004 to determine the concentration-dependent effect on the outward current.

• Data are typically analyzed by measuring the peak outward current at a specific voltage step.

Two-Electrode Voltage-Clamp (TEVC) in Xenopus Oocytes

This method is used to study the effect of NS004 on heterologously expressed BK channels.

Oocyte Preparation:

• Harvest and defolliculate oocytes from Xenopus laevis.

• Inject oocytes with cRNA encoding the desired BK channel subunits.

• Incubate the oocytes for 2-5 days to allow for channel expression.

Solutions:

• Recording Solution (ND96, in mM): 96 NaCl, 2 KCl, 1.8 CaCl2, 1 MgCl2, 5 HEPES (pH adjusted to 7.5 with NaOH).

Recording Procedure:

• Place an oocyte in the recording chamber perfused with ND96 solution.

• Impale the oocyte with two microelectrodes (voltage and current electrodes) filled with 3 M KCl.

• Clamp the oocyte membrane potential at a holding potential of -80 mV.

• Apply voltage steps to elicit channel currents.

• Perfuse the oocyte with ND96 solution containing NS004 at various concentrations.

• Record the currents at each concentration to determine the effect of NS004 on the expressed channels.

Signaling Pathways and Mechanisms of Action

NS004's primary mechanism of action is the direct activation of BK channels. This leads to a cascade of downstream cellular events.

Direct Channel Activation and Membrane Hyperpolarization

NS004 directly activates BK channels, leading to membrane hyperpolarization.

Downstream Effects in Vascular Smooth Muscle

In vascular smooth muscle cells, the hyperpolarization induced by NS004 leads to vasodilation.

NS004-induced hyperpolarization leads to vasodilation in smooth muscle.

Experimental Workflow for Characterization

The following diagram illustrates a typical workflow for the pharmacological characterization of NS004.

A typical experimental workflow for characterizing NS004.

Selectivity and Off-Target Effects

While NS004 is primarily known as a BK channel activator, it is important to consider its potential off-target effects. One study reported that NS004 can inhibit mitochondrial function in glioma cells, with an EC50 of 5.4 µM for decreasing the mitochondrial membrane potential[2]. This effect was accompanied by an inhibition of the mitochondrial respiratory chain. It is crucial for researchers to consider these potential off-target effects when interpreting experimental results.

Structure-Activity Relationship (SAR) and Pharmacokinetics

Currently, there is limited publicly available information regarding the structure-activity relationship of NS004 and its analogs. Similarly, comprehensive pharmacokinetic (ADME - Absorption, Distribution, Metabolism, and Excretion) data for NS004 in preclinical models are not widely reported. Further research in these areas would be beneficial for the development of more potent and selective BK channel modulators based on the NS004 scaffold.

Conclusion

NS004 is a valuable pharmacological tool for the study of BK channels. Its ability to potently activate these channels has facilitated the elucidation of their roles in various physiological processes. This guide provides a summary of the current knowledge on the pharmacological profile of NS004. However, it is evident that further research is needed to fully characterize its quantitative pharmacology, detailed signaling mechanisms, and in vivo properties to support its potential development as a therapeutic agent. Researchers utilizing NS004 should be mindful of its potential off-target effects, particularly on mitochondrial function.

References

• 1. Effects of K+ channel inhibitors and antagonists on NS-004 evoked relaxations in guinea-pig isolated trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cyclic nucleotide-dependent relaxation pathways in vascular smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synergistic action of NS-004 and internal Ca2+ concentration in modulating pulmonary artery K+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to NS004 (CAS Number: 141797-92-4)

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

NS004, with the CAS number 141797-92-4, is a synthetic organic compound belonging to the benzimidazolone class. It is recognized for its multifaceted biological activities, primarily as a potent activator of large-conductance Ca2+-activated potassium (BK) channels and as an opener of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel.[1][2] Additionally, NS004 has been identified as an inhibitor of mitochondrial function in glioma cells.[1]

Property	Value	Reference
IUPAC Name	1-(5-chloro-2-hydroxyphenyl)-5-(trifluoromethyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one	[2]
Synonyms	NS 004, NS-004	[3]
Molecular Formula	C14H8ClF3N2O2	[2]
Molecular Weight	328.68 g/mol	[2]
CAS Number	141797-92-4	[2]

Quantitative Pharmacological Data

The following table summarizes the key quantitative data for the biological activities of NS004.

Parameter	Target/System	Cell Line	Value	Reference
EC50	Mitochondrial Membrane Potential Decrease	Human Glioma LN229	5.4 ± 0.8 µM	[4]
Concentration for Activation	Noisy Outward K+ Current (low intracellular Ca2+)	Pulmonary Artery Smooth Muscle Cells	10-50 µM	[1]
Concentration for Inhibition	Smooth Inactivating Outward K+ Current	Pulmonary Artery Smooth Muscle Cells	50 µM	[1]
Concentration for Inhibition	Delayed Rectifier K+ Channel	Pulmonary Artery Smooth Muscle Cells	10-50 µM	[1]

Mechanism of Action and Signaling Pathways

NS004 exerts its effects through distinct mechanisms on different cellular targets.

Activation of Large-Conductance Ca2+-Activated Potassium (BK) Channels

NS004 is a potent activator of BK channels, which are crucial regulators of neuronal excitability and smooth muscle tone.[5][6] It increases the channel's open probability by affecting its gating kinetics. Specifically, NS004 increases the mean open time of the channel and decreases the interburst interval, leading to an overall increase in K+ efflux.[7] This effect is synergistic with intracellular Ca2+, meaning that at higher intracellular Ca2+ concentrations, NS004 is more efficacious in activating BK channels and inducing cell hyperpolarization.[1] The activation of BK channels by NS004 provides a negative feedback mechanism to limit excessive neuronal firing and promote smooth muscle relaxation.[5][6]

Below is a diagram illustrating the signaling pathway of NS004-mediated BK channel activation.

NS004 activates BK channels, leading to K+ efflux and hyperpolarization.

Opening of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) Chloride Channel

NS004 also functions as an opener of the CFTR chloride channel.[2] The activation of CFTR by NS004 is independent of the cyclic AMP (cAMP)/Protein Kinase A (PKA) signaling pathway, which is the canonical mechanism for CFTR activation. This suggests a direct or alternative modulatory effect on the channel protein itself. By opening the CFTR channel, NS004 facilitates the transport of chloride ions across the apical membrane of epithelial cells. This is a critical function for maintaining hydration of epithelial surfaces, and its potentiation is a key therapeutic strategy in cystic fibrosis.[8][9]

The following diagram depicts the activation of the CFTR channel by NS004.

References

• 1. Synergistic action of NS-004 and internal Ca2+ concentration in modulating pulmonary artery K+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Large-conductance K+ channel openers NS1619 and NS004 as inhibitors of mitochondrial function in glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. research.engineering.wustl.edu [research.engineering.wustl.edu]
• 6. BK Channels in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Opening of large-conductance calcium-activated potassium channels by the substituted benzimidazolone NS004 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. From CFTR to a CF signalling network: a systems biology approach to study Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Benzimidazolone Derivatives: A Technical Guide to Ion Channel Activation and Modulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The benzimidazolone core is a privileged scaffold in medicinal chemistry, giving rise to a diverse range of derivatives with significant modulatory effects on various ion channels. These channels, critical for cellular excitability and signaling, are implicated in a multitude of physiological processes and pathological conditions. This technical guide provides an in-depth overview of benzimidazolone derivatives as activators and blockers of key ion channels, with a focus on their quantitative effects, the experimental methodologies used to characterize them, and the underlying signaling pathways.

Benzimidazolone Derivatives as Ion Channel Modulators

Benzimidazolone derivatives have been shown to modulate a variety of ion channels, including potassium, sodium, and calcium channels. Their effects can be either activating or inhibitory, depending on the specific derivative and the ion channel subtype.

Potassium Channel Activators

Benzimidazolone derivatives are well-documented as potent activators of large-conductance Ca2+-activated K+ (BK) channels and intermediate-conductance Ca2+-activated K+ (IK) channels.

• BK Channel Activation: The benzimidazolone derivative NS 1619 is a classic example of a BK channel activator. It induces a significant negative shift in the voltage-dependence of channel activation, leading to increased channel opening at physiological membrane potentials.[1] This effect is dose-dependent and results in hyperpolarization of the cell membrane, contributing to smooth muscle relaxation.[1]

• IK Channel Activation and Chloride Secretion: Derivatives such as 5,6-dichloro-1-ethyl-1,3-dihydro-2H-benzimidazol-2-one (DCEBIO) are potent activators of IK channels. The activation of these channels on the basolateral membrane of epithelial cells is a critical step in driving chloride secretion.[2] This effect has therapeutic potential for conditions like cystic fibrosis.[2]

Sodium and Calcium Channel Blockers

In contrast to their activating effects on certain potassium channels, specific benzimidazolone derivatives have been developed as potent blockers of voltage-gated sodium (Nav) and calcium (Cav) channels, which are key targets for the treatment of pain.

• Nav1.8 Channel Blockade: The voltage-gated sodium channel Nav1.8 plays a crucial role in the transmission of pain signals in peripheral sensory neurons.[3] Benzimidazole derivatives have been optimized to be potent and selective blockers of Nav1.8.[3][4] For instance, the compound PF-06305591 demonstrates high affinity for the inactivated state of the channel.[3]

• T-type Calcium Channel Blockade: T-type calcium channels (Cav3) are involved in neuronal excitability and have been linked to various pain states.[5][6] Benzimidazolonepiperidine compounds have been identified as potent blockers of T-type calcium channels, with some enantiomers showing stereospecific effects.[7]

Quantitative Data on Benzimidazolone Derivatives

The following tables summarize the quantitative data for representative benzimidazolone derivatives and their effects on various ion channels.

Compound	Channel Target	Effect	Quantitative Measure	Cell Type/System	Reference
NS 1619	BK Channel	Activation	Shifts activation curve by up to -50 mV	Aortic smooth muscle cells	[1]
DCEBIO	IK Channel	Activation	EC50 = 41 ± 1 µM (for Isc stimulation)	Mouse jejunum	[2]
PF-06305591	Nav1.8 Channel	Blockade	IC50 = 15 nM	Recombinantly expressed hNav1.8	[4]
3-14-3-S	T-type Ca2+ Channels	Blockade	Similar IC50 across Cav3.1-3.3	Transiently expressed Cav3.1-3.3	[7]

Experimental Protocols

The characterization of benzimidazolone derivatives as ion channel modulators relies on a variety of biophysical techniques. Detailed methodologies for key experiments are provided below.

Whole-Cell Patch-Clamp Electrophysiology

This is the gold-standard technique for directly measuring ion channel activity.

• Objective: To determine the effect of a benzimidazolone derivative on the currents mediated by a specific ion channel.

• Methodology:

  • Cell Preparation: Cells endogenously expressing or heterologously overexpressing the ion channel of interest (e.g., HEK293 cells, dorsal root ganglion neurons) are cultured on glass coverslips.[8][9]

  • Pipette Preparation: Borosilicate glass micropipettes are pulled to a resistance of 2-5 MΩ and filled with an appropriate internal solution.[8]

  • Seal Formation: A high-resistance "giga-ohm" seal is formed between the micropipette and the cell membrane.[8]

  • Whole-Cell Configuration: The membrane patch under the pipette is ruptured to allow electrical access to the entire cell.[8]

  • Voltage-Clamp Protocol: The membrane potential is clamped at a specific holding potential (e.g., -100 mV for Nav1.8 and T-type channels) to keep the channels in a resting state.[8][9] Depolarizing voltage steps are then applied to elicit channel opening and ionic currents.

  • Compound Application: The benzimidazolone derivative is applied to the cell via a perfusion system at various concentrations.[8]

  • Data Analysis: The effect of the compound on the current amplitude, voltage-dependence, and kinetics is measured and analyzed to determine parameters like IC50 or EC50.[8]

• Representative Solutions:

  • External Solution (for Nav1.8): (in mM) 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 glucose, pH 7.4 with NaOH.[10]

  • Internal Solution (for Nav1.8): (in mM) 130 CsF, 10 NaCl, 5 EGTA, 10 HEPES, pH 7.2 with CsOH.[10]

  • External Solution (for T-type Ca2+ channels): (in mM) 160 TEACl, 2 CaCl2, 10 HEPES, pH 7.4 with TEAOH.[9]

  • Internal Solution (for T-type Ca2+ channels): (in mM) 110 CsCl, 10 EGTA, 10 HEPES, 3 Mg-ATP, 0.6 GTP, pH 7.2 with CsOH.[9]

Short-Circuit Current (Isc) Measurement

This technique is used to measure net ion transport across an epithelial monolayer.

• Objective: To assess the effect of benzimidazolone derivatives on transepithelial chloride secretion.

• Methodology:

  • Epithelial Monolayer Culture: Epithelial cells (e.g., T84, Calu-3) are grown on permeable supports to form a confluent monolayer.[11][12]

  • Ussing Chamber: The permeable support is mounted in an Ussing chamber, which separates the apical and basolateral sides of the epithelium.[11]

  • Short-Circuiting: The transepithelial voltage is clamped to 0 mV, and the current required to do so (the short-circuit current, Isc) is measured. This Isc is a measure of net electrogenic ion transport.[11]

  • Compound Addition: The benzimidazolone derivative is added to the basolateral side of the epithelium.[11]

  • Data Analysis: An increase in Isc is indicative of stimulated anion secretion (primarily chloride). The EC50 of the compound can be determined from the concentration-response curve.[2][11]

Signaling Pathways and Mechanisms of Action

The modulation of ion channels by benzimidazolone derivatives initiates downstream signaling cascades that mediate their physiological effects.

BK Channel Activation and Smooth Muscle Relaxation

The activation of BK channels in vascular smooth muscle cells by benzimidazolone derivatives leads to membrane hyperpolarization. This hyperpolarization closes voltage-gated Ca2+ channels, reducing Ca2+ influx and promoting muscle relaxation.

BK Channel Activation Pathway

IK Channel Activation and Chloride Secretion

In epithelial cells, the activation of basolateral IK channels by benzimidazolone derivatives hyperpolarizes the cell membrane, which increases the electrochemical driving force for chloride to exit the cell through apical chloride channels like CFTR.

References

• 1. Selective activation of Ca(2+)-dependent K+ channels by novel benzimidazolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DCEBIO stimulates Cl- secretion in the mouse jejunum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The discovery and optimization of benzimidazoles as selective NaV1.8 blockers for the treatment of pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Neuronal T–type calcium channels: What's new? Iftinca: T–type channel regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regulation of neuronal T-type calcium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stereospecific Effects of Benzimidazolonepiperidine Compounds on T-Type Ca2+ Channels and Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Inhibition of Cav3.2 T-type Calcium Channels by Its Intracellular I-II Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. journals.physiology.org [journals.physiology.org]
• 12. Bicarbonate and Chloride Secretion in Calu-3 Human Airway Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

The Role of the BK Channel Opener NS004 in Glioma Cell Fate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glioblastoma multiforme (GBM) remains one of the most aggressive and challenging-to-treat human cancers. The elucidation of novel therapeutic targets and the mechanisms by which they induce glioma cell death is paramount for the development of more effective treatment strategies. Large-conductance Ca2+-activated potassium (BK) channels are highly expressed in glioma cells and have emerged as a potential therapeutic target.[1] This technical guide explores the role of NS004, a benzimidazolone derivative and a known BK channel opener, in the context of glioma cell apoptosis. While the direct apoptotic effects of NS004 on glioma cells are a subject of ongoing investigation, this document summarizes the current understanding of its molecular interactions and the broader implications of BK channel modulation in glioma cell death pathways.

Core Mechanism of NS004 in Glioma Cells

NS004 has been identified as a potent opener of BK channels. In the context of glioma cells, its primary documented effect is on mitochondrial function. Specifically, NS004 has been shown to decrease the mitochondrial membrane potential and inhibit the mitochondrial respiratory chain in the human glioma cell line LN229.[2] The depolarization of the mitochondrial membrane is a critical event in the intrinsic pathway of apoptosis. However, it is noteworthy that one study reported that this inhibition of mitochondrial function by NS004 did not lead to a decrease in cell survival as measured by lactate (B86563) dehydrogenase release.[2]

Conversely, other BK channel openers, such as CGS7181 and CGS7184, have been demonstrated to induce cell death in glioma cells.[1] This cell death, however, was found to be caspase-independent and instead mediated by an increase in cytosolic calcium concentration and the subsequent activation of calpains.[1] This suggests that the downstream effects of BK channel opening in glioma cells may be compound-specific and could involve non-apoptotic cell death pathways.

Signaling Pathways

The precise signaling cascade initiated by NS004 in glioma cells leading to cell death remains to be fully elucidated. Based on its known effects on mitochondria and the actions of other BK channel openers, a hypothetical signaling pathway can be proposed.

Hypothetical Signaling Pathway of NS004 in Glioma Cells

References

• 1. Large-conductance K+ channel openers induce death of human glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Large-conductance K+ channel openers NS1619 and NS004 as inhibitors of mitochondrial function in glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Studies on NS004 Toxicity: A Technical Guide

Disclaimer: As of December 2025, publicly available scientific literature does not contain specific preliminary toxicity studies for a compound designated "NS004". The following technical guide has been constructed as a comprehensive template, based on established preclinical toxicology testing principles, to aid researchers, scientists, and drug development professionals in the documentation and presentation of preliminary toxicity data for a novel compound such as NS004.

Introduction

The preclinical safety evaluation of any new investigational drug is a critical step in the drug development process. This document outlines the typical preliminary in vitro and in vivo toxicity studies conducted to characterize the safety profile of a novel compound, herein referred to as NS004. The data and methodologies presented are illustrative and intended to serve as a framework for the systematic assessment of potential toxicities.

In Vitro Toxicity Assessment

In vitro toxicity studies are essential for early-stage safety screening, providing data on the cytotoxic potential of a compound against various cell lines. These assays help in understanding the mechanism of toxicity and in dose selection for subsequent in vivo studies.

Cytotoxicity in Human Cell Lines

Objective: To determine the cytotoxic effect of NS004 on a panel of human cancer and normal cell lines after a 72-hour exposure period.

Data Summary:

Cell Line	Cell Type	IC50 (µM) of NS004	Positive Control (e.g., Doxorubicin) IC50 (µM)
A549	Human Lung Carcinoma	[Insert Data]	[Insert Data]
HepG2	Human Hepatocellular Carcinoma	[Insert Data]	[Insert Data]
HEK293	Human Embryonic Kidney	[Insert Data]	[Insert Data]
HUVEC	Human Umbilical Vein Endothelial	[Insert Data]	[Insert Data]

Table 1: In Vitro Cytotoxicity of NS004 in Human Cell Lines.

Experimental Protocol: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5,000-10,000 cells/well and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of NS004 (e.g., 0.01 to 100 µM) in triplicate for 72 hours. A vehicle control and a positive control are included.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined by non-linear regression analysis.

In Vivo Toxicity Assessment

In vivo studies are conducted to evaluate the systemic toxicity and to determine the safety profile of NS004 in a living organism.

Acute Toxicity in Rodents

Objective: To determine the acute toxicity and the maximum tolerated dose (MTD) of NS004 in mice following a single intravenous administration.

Data Summary:

Dose Group (mg/kg)	Number of Animals	Mortality	Clinical Observations	Body Weight Change (%)
Vehicle Control	10 (5M, 5F)	0/10	Normal	[Insert Data]
10	10 (5M, 5F)	0/10	Normal	[Insert Data]
30	10 (5M, 5F)	0/10	Piloerection, lethargy (reversible within 24h)	[Insert Data]
100	10 (5M, 5F)	2/10	Severe lethargy, ataxia, hunched posture	[Insert Data]
300	10 (5M, 5F)	10/10	[Insert Data]	[Insert Data]

Table 2: Acute Toxicity of NS004 in Mice.

Experimental Protocol: Acute Toxicity Study

• Animal Model: Healthy, young adult CD-1 mice (8-10 weeks old) are used. Animals are acclimated for at least one week before the experiment.

• Dose Administration: NS004 is administered as a single intravenous injection at escalating doses. A control group receives the vehicle.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for 14 days.

• Necropsy: At the end of the observation period, all surviving animals are euthanized, and a gross necropsy is performed.

• Data Analysis: The MTD is determined as the highest dose that does not cause mortality or serious clinical signs.

Signaling Pathways and Experimental Workflows

Visualizing potential mechanisms of toxicity and experimental procedures is crucial for clear communication and understanding.

Hypothetical Toxicity Pathway

The following diagram illustrates a hypothetical signaling pathway that could be involved in NS004-induced cytotoxicity, such as the induction of apoptosis through the activation of caspase cascades.

Caption: Hypothetical signaling pathway of NS004-induced apoptosis.

Experimental Workflow for In Vivo Toxicity Assessment

This diagram outlines the typical workflow for conducting an in vivo acute toxicity study.

Caption: Workflow for an in vivo acute toxicity study.

Conclusion

This technical guide provides a foundational framework for the presentation of preliminary toxicity data for a novel compound, NS004. The illustrative data and protocols for in vitro and in vivo studies, along with the visual representations of a hypothetical signaling pathway and experimental workflow, are designed to ensure a clear and comprehensive communication of preclinical safety findings. Adherence to such a structured approach is paramount for informed decision-making in the drug development process.

Protocols & Analytical Methods

Application Notes and Protocols for NS004 in Patch Clamp Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

NS004 is a potent small-molecule activator of large-conductance Ca²⁺-activated potassium channels (BK channels, also known as Maxi-K or KCa1.1).[1][2] These channels are ubiquitously expressed and play crucial roles in regulating neuronal excitability, smooth muscle tone, and neurotransmitter release.[3] NS004 enhances BK channel activity by increasing the channel's mean open time and decreasing the interburst interval, effectively increasing the probability of the channel being in an open state.[1][2] This modulation of BK channels makes NS004 a valuable pharmacological tool for investigating the physiological and pathophysiological roles of these channels and for the screening of novel therapeutic agents targeting them.

These application notes provide a detailed protocol for utilizing NS004 in whole-cell patch clamp experiments to characterize its effects on BK channels.

Data Presentation: Quantitative Effects of NS004

The following table summarizes the quantitative effects of NS004 on cellular and channel properties as determined by electrophysiological and other biophysical methods.

Parameter	Value	Cell Type / System	Experimental Conditions	Citation
Effect on Whole-Cell K⁺ Current (IK)	Concentration-dependent augmentation	Porcine coronary arterial cells	Holding potential: 0 mV	[4]
Moderate inhibition (0.5-10 µM), robust stimulation (50 µM) at highly depolarized potentials	Porcine coronary arterial cells	Holding potential: -60 mV	[4]
Effect on Single BK Channel Activity	Increased mean open time, decreased interburst interval	GH3 cells and rat brain BK channels in planar lipid bilayers	Not specified	[1][2]
Effect on Mitochondrial Membrane Potential	EC₅₀ = 5.4 ± 0.8 µM (depolarization)	Human glioma LN229 cells	In situ measurement

Signaling Pathway: Allosteric Activation of BK Channels by NS004

BK channels are allosterically regulated by both membrane voltage and intracellular calcium (Ca²⁺). The channel's activation involves a conformational change in its voltage-sensing domain (VSD) in response to membrane depolarization and the binding of Ca²⁺ to its intracellular regulatory domains. NS004, as a BK channel opener, is believed to act as an allosteric modulator that stabilizes the open conformation of the channel, thereby increasing the channel's open probability at a given voltage and Ca²⁺ concentration. This positive modulation results in an increased K⁺ efflux and subsequent membrane hyperpolarization.

References

• 1. Opening of large-conductance calcium-activated potassium channels by the substituted benzimidazolone NS004 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Differential effects of the BKCa channel openers NS004 and NS1608 in porcine coronary arterial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for NS004 in Cystic Fibrosis Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cystic Fibrosis (CF) is a genetic disorder caused by mutations in the gene encoding the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein. This protein functions as a chloride and bicarbonate channel in epithelial cells. The most common mutation, ΔF508, leads to a misfolded protein that is retained in the endoplasmic reticulum and degraded, resulting in reduced channel activity at the cell surface. NS004 is a benzimidazolone compound that acts as a potentiator of the CFTR channel. It has been shown to enhance the activity of both wild-type and mutant CFTR, including the common ΔF508 variant, that reaches the cell membrane. These application notes provide a comprehensive overview of the use of NS004 in CF research models, including its mechanism of action, quantitative effects, and detailed experimental protocols.

Mechanism of Action

NS004 is a CFTR potentiator that increases the channel's open probability in a cyclic AMP (cAMP)-independent manner. Unlike activators that increase intracellular cAMP levels, NS004 does not stimulate protein kinase A (PKA) or inhibit phosphatase activity.[1] The proposed mechanism of action for NS004 and other benzimidazolones is the stabilization of the open state of the CFTR channel. This is achieved by inhibiting the hydrolysis of ATP at the second nucleotide-binding domain (NBD2).[2] By slowing down this closing step of the gating cycle, NS004 effectively increases the mean open time of the channel, leading to greater ion transport.

Quantitative Data

The efficacy of NS004 as a CFTR potentiator has been quantified in various in vitro models. The following tables summarize the key quantitative data from published studies.

Research Model	CFTR Variant	Parameter	Value	Reference
Transfected NIH-3T3 cells	ΔF508-CFTR	EC50	87 ± 14 nM	[3]

Table 1: Potency of NS004 in potentiating ΔF508-CFTR activity.

Research Model	CFTR Variant	Parameter	Effect of NS004	Reference
Transfected NIH-3T3 cells	ΔF508-CFTR	Channel Open Time	Increased	[2]
Transfected NIH-3T3 cells	ΔF508-CFTR	Channel Closed Time	Decreased	[2]

Table 2: Effect of NS004 on ΔF508-CFTR channel kinetics.

Experimental Protocols

The following are detailed protocols for key experiments used to evaluate the effect of NS004 on CFTR function in various research models.

Ussing Chamber Assay for CFTR-Mediated Chloride Secretion

The Ussing chamber is the gold standard for measuring ion transport across epithelial monolayers. This protocol is adapted for use with primary human bronchial epithelial (HBE) cells cultured at an air-liquid interface (ALI).

Materials:

• Primary HBE cells cultured on permeable supports (e.g., Transwell®)

• Ussing chamber system (e.g., EasyMount)

• Voltage-clamp amplifier

• Krebs-bicarbonate Ringer's solution (KBR)

• Forskolin (B1673556) (to raise cAMP levels and activate PKA-dependent CFTR)

• NS004

• CFTR inhibitor (e.g., CFTRinh-172)

• Amiloride (B1667095) (to block epithelial sodium channels, ENaC)

Procedure:

• Equilibrate the Ussing chamber with KBR solution at 37°C and bubble with 95% O2/5% CO2.

• Mount the permeable support with the HBE cell monolayer in the Ussing chamber.

• Allow the short-circuit current (Isc) to stabilize.

• Add amiloride (100 µM) to the apical chamber to inhibit ENaC-mediated sodium absorption.

• Once the Isc has reached a new stable baseline, add forskolin (10 µM) to the apical and basolateral chambers to activate CFTR.

• After the forskolin-stimulated Isc has stabilized, add NS004 in a cumulative, dose-dependent manner to the apical chamber. Record the change in Isc at each concentration.

• At the end of the experiment, add a CFTR-specific inhibitor (e.g., CFTRinh-172, 10 µM) to the apical chamber to confirm that the observed current is CFTR-dependent.

• The NS004-potentiated CFTR current is calculated as the difference between the peak current after NS004 addition and the current after CFTR inhibition.

Patch-Clamp Electrophysiology for Single-Channel Recordings

Patch-clamp electrophysiology allows for the direct measurement of the activity of individual ion channels, providing insights into channel gating kinetics. This protocol is for whole-cell recordings in a cell line expressing the ΔF508-CFTR mutant (e.g., CFBE41o-).

Materials:

• CFBE41o- cells stably expressing ΔF508-CFTR

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

• Pipette solution (intracellular)

• Bath solution (extracellular)

• Forskolin

• NS004

Procedure:

• Plate the CFBE41o- cells on glass coverslips 24-48 hours before the experiment.

• Pull patch pipettes from borosilicate glass capillaries and fire-polish the tips to a resistance of 3-5 MΩ when filled with pipette solution.

• Place a coverslip with the cells in the recording chamber and perfuse with the bath solution.

• Approach a single cell with the patch pipette and form a high-resistance seal (GΩ seal) with the cell membrane.

• Rupture the membrane patch to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential of -60 mV.

• To activate CFTR, perfuse the cell with a bath solution containing forskolin (10 µM).

• Once a stable CFTR current is observed, perfuse the cell with a solution containing forskolin and the desired concentration of NS004.

• Record the change in whole-cell current. The effect of NS004 on channel open probability, open time, and closed time can be analyzed from these recordings.

Visualizations

Signaling Pathway of CFTR Activation and Potentiation by NS004

Caption: CFTR channel gating and potentiation by NS004.

Experimental Workflow for Screening and Validation of CFTR Potentiators

Caption: Workflow for CFTR potentiator drug discovery.

Conclusion

NS004 serves as a valuable research tool for investigating the mechanisms of CFTR potentiation and for the preclinical evaluation of therapeutic strategies for cystic fibrosis. Its cAMP-independent mechanism of action provides an alternative pathway for enhancing CFTR function. The protocols and data presented here offer a framework for researchers to effectively utilize NS004 in their cystic fibrosis research models. Further studies in more physiologically relevant systems, such as patient-derived organoids, will be crucial to fully elucidate the therapeutic potential of NS004 and similar compounds.

References

• 1. The ΔF508-CFTR mutation inhibits wild-type CFTR processing and function when co-expressed in human airway epithelia and in mouse nasal mucosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The CFTR Ion Channel: Gating, Regulation, and Anion Permeation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Mitochondrial Dysfunction with NS004

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing NS004, a benzimidazolone derivative, for investigating mitochondrial dysfunction. NS004 is primarily known as a potent opener of large-conductance Ca2+-activated potassium (BKCa) channels, which are also present in the inner mitochondrial membrane (mitoBKCa). By modulating these channels, NS004 offers a valuable tool to probe the roles of mitochondrial ion homeostasis in cell physiology and pathology. However, researchers should be aware of its potential off-target effects, including the inhibition of Complex I of the electron transport chain.

Data Presentation

The following tables summarize the quantitative effects of NS004 on key parameters of mitochondrial function as reported in the scientific literature.

Table 1: Effect of NS004 on Mitochondrial Membrane Potential

Cell Type	Parameter	Value	Reference
Human Glioma LN229	EC50 for mitochondrial membrane potential decrease	5.4 ± 0.8 µM

Table 2: Effects of NS004 on Mitochondrial and Cellular Respiration

Cell Type/System	Concentration	Effect	Reference
Human Glioma LN229 cells	Not specified	Inhibition of mitochondrial respiratory chain
Isolated rat liver mitochondria	10 µM	Did not significantly affect Cd2+-impaired respiration	[1]
PC12 cells	Not specified	Increased resting respiration (uncoupling effect) after 3h; Partial inhibition of maximal respiration after 5 and 24h	[1]

Table 3: Effects of NS004 on Cell Viability

Cell Type	Concentration	Effect	Reference
Human Glioma LN229 cells	Not specified	No effect on cell survival (measured by LDH release)
PC12 cells	Not specified	Transient protection against Cd2+-induced decrease in cell viability after 3h	[1]
AS-30D cells	Not specified	Increased apoptosis	[1]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed signaling pathways of NS004 in inducing mitochondrial dysfunction and a general experimental workflow for its study.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring NS004 Activity In Vitro

These application notes provide detailed protocols for researchers, scientists, and drug development professionals to measure the in vitro activity of NS004, a known activator of the large-conductance calcium- and voltage-activated potassium (BK) channels.[1][2] The following protocols describe three common non-electrophysiological methods for assessing BK channel activation: a Thallium Flux Assay, a Rubidium Efflux Assay, and a Membrane Potential Assay.

Introduction to NS004 and BK Channels

NS004 is a small molecule activator of BK channels.[1] These channels, also known as Maxi-K or KCa1.1 channels, are ubiquitously expressed and play a crucial role in regulating cellular excitability by linking intracellular calcium levels and membrane potential to potassium efflux.[2][3][4] This efflux leads to membrane hyperpolarization, which generally results in a dampening of cellular excitability, making BK channels an attractive therapeutic target for conditions such as epilepsy, overactive bladder, and certain types of pain.[2] In vitro assays are essential for characterizing the potency and efficacy of BK channel modulators like NS004.

Data Summary of NS004 and other BK Channel Modulators

The following table summarizes quantitative data for common BK channel activators and inhibitors, providing a reference for expected potencies in various in vitro assays.

Compound	Assay Type	Cell Line	Target	Parameter	Value
NS1619	Rubidium Efflux	HEK293 expressing BK channels	BK channels	EC50	~10 µM
Retigabine	Rubidium Efflux	KCNQ2 expressing cells	KCNQ2	EC50	0.5 µM[5]
TEA	Rubidium Efflux	KCNQ2 expressing cells	KCNQ2	IC50	0.3-0.4 mM[5]
Linopirdine	Rubidium Efflux	KCNQ2 expressing cells	KCNQ2	IC50	2.3-7.1 µM[5]
XE991	Rubidium Efflux	KCNQ2 expressing cells	KCNQ2	IC50	0.3-0.9 µM[5]
TEA	Automated Patch Clamp	HEK293 expressing BK channels	BK channels	IC50	127 µM[6]

Thallium Flux Assay

The thallium flux assay is a high-throughput method for measuring potassium channel activity.[7][8][9] It utilizes the permeability of potassium channels to thallium ions (Tl⁺) and a Tl⁺-sensitive fluorescent dye.[8][10] When the channels are opened by an activator like NS004, Tl⁺ flows into the cells, causing an increase in the fluorescence of the intracellular dye, which is proportional to the channel activity.[8]

Signaling Pathway and Experimental Workflow

Caption: Workflow and signaling pathway for the thallium flux assay.

Experimental Protocol

Materials:

• Cells stably or transiently expressing human BK channels (e.g., HEK293 or CHO cells)

• Black, clear-bottom 96-, 384-, or 1536-well microplates

• Thallium-sensitive dye kit (e.g., FluxOR™ Potassium Ion Channel Assay Kit)

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.3)

• Stimulus Buffer (Assay Buffer containing a final concentration of thallium sulfate)

• NS004 stock solution (in DMSO)

• Positive control (e.g., a known BK channel opener)

• Negative control (e.g., a known BK channel blocker like Iberiotoxin or TEA)

• Fluorescent plate reader with kinetic reading capabilities and liquid handling

Procedure:

• Cell Plating:

  • Seed the cells into the microplates at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate overnight at 37°C in a 5% CO₂ incubator.

• Dye Loading:

  • Prepare the dye loading solution according to the manufacturer's instructions.

  • Remove the cell culture medium and add the dye loading solution to each well.

  • Incubate for 60-90 minutes at room temperature, protected from light.

• Compound Addition:

  • Prepare serial dilutions of NS004 and control compounds in Assay Buffer. The final DMSO concentration should be kept below 0.5%.

  • After incubation, remove the dye loading solution and wash the cells gently with Assay Buffer.

  • Add the compound dilutions to the respective wells.

  • Incubate for 15-30 minutes at room temperature.

• Fluorescence Measurement:

  • Place the microplate in the fluorescent plate reader.

  • Set the reader to record fluorescence at the appropriate excitation and emission wavelengths for the dye (e.g., ~490 nm excitation / ~525 nm emission for FluxOR™).[10]

  • Establish a baseline fluorescence reading for a few seconds.

  • Using the plate reader's liquid handling, add the Stimulus Buffer to all wells.

  • Continue to record the fluorescence intensity kinetically for 1-5 minutes.

Data Analysis:

• Calculate the change in fluorescence (ΔF) for each well by subtracting the baseline fluorescence from the peak fluorescence after stimulus addition.

• Normalize the data to the vehicle control (0% activation) and a maximal activator control (100% activation).

• Plot the normalized response against the logarithm of the NS004 concentration.

• Fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

Rubidium Efflux Assay

The rubidium efflux assay is a medium-throughput method that measures the movement of rubidium ions (Rb⁺), a surrogate for K⁺, out of cells.[11][12] Cells are pre-loaded with Rb⁺, and then the efflux is stimulated by a depolarizing agent or a channel activator like NS004. The amount of Rb⁺ released into the supernatant is quantified, typically by atomic absorption spectrometry.[11][12]

Logical Relationships and Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BK channel activators and their therapeutic perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Large-Conductance, Calcium-Activated Potassium Channel: A Big Key Regulator of Cell Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BK channel activation: structural and functional insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A medium-throughput functional assay of KCNQ2 potassium channels using rubidium efflux and atomic absorption spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. escholarship.org [escholarship.org]
• 7. ionbiosciences.com [ionbiosciences.com]
• 8. FluxOR Potassium Ion Channel Assay | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Ion Channel Activators: Thallium Flux and Patch-Clamp Study [metrionbiosciences.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Rubidium efflux as a tool for the pharmacological characterisation of compounds with BK channel opening properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. acseusa.org [acseusa.org]

Application Notes and Protocols for In Vivo Animal Studies of NS004

Subject: In Vivo Dosing and Experimental Protocols for NS004

For: Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific publicly available information could be found for a compound designated "NS004" regarding its in vivo dosage, mechanism of action, or specific experimental protocols in animal studies. The following application notes and protocols are based on general principles and best practices for conducting in vivo animal research with novel small molecules, drawing from established guidelines in pharmacology and toxicology. Researchers should adapt these general frameworks to their specific compound and experimental goals, following all institutional and regulatory guidelines.

Introduction

This document provides a generalized framework for conducting initial in vivo animal studies for a hypothetical small molecule, designated here as NS004. The primary objectives of such studies are typically to evaluate the compound's safety, tolerability, pharmacokinetics (PK), and preliminary efficacy in a relevant animal model.

General Considerations for In Vivo Studies

Before commencing in vivo experiments, it is crucial to have a thorough understanding of the compound's physicochemical properties, in vitro activity, and potential mechanism of action. All animal experiments must be conducted in compliance with institutional animal care and use committee (IACUC) guidelines and other relevant regulations.[1][2][3][4]

Key Principles:

• Animal Model Selection: The choice of animal model should be scientifically justified and relevant to the human condition being studied.

• Dose-Range Finding Studies: Initial studies should aim to determine the maximum tolerated dose (MTD).[5]

• Pharmacokinetic Profiling: Understanding the absorption, distribution, metabolism, and excretion (ADME) of the compound is essential for designing effective dosing regimens.[6][7][8][9]

• Ethical Considerations: All procedures should be designed to minimize pain and distress to the animals.[1][10]

Experimental Protocols

Dose Formulation

The formulation of NS004 for in vivo administration will depend on its solubility and stability. Common vehicles for preclinical studies include saline, phosphate-buffered saline (PBS), or solutions containing solubilizing agents like DMSO, cyclodextrins, or Tween 80. It is critical to first assess the tolerability of the vehicle alone in a control group of animals.

Dose-Range Finding (MTD) Study

Objective: To determine the highest dose of NS004 that can be administered without causing unacceptable toxicity.

Animal Model: Typically initiated in a rodent species (e.g., mice or rats).

Protocol:

• Animal Acclimation: House animals in a controlled environment for at least one week prior to the study.

• Group Allocation: Assign animals to several dose groups (e.g., 3-5 animals per group), including a vehicle control group.

• Dose Administration: Administer single doses of NS004 via the intended clinical route (e.g., oral gavage, intravenous injection, subcutaneous injection). Doses should be escalated in subsequent groups.

• Monitoring: Observe animals for clinical signs of toxicity at regular intervals (e.g., 1, 2, 4, 8, and 24 hours post-dose, and then daily for up to 14 days).[11] Key parameters to monitor include changes in body weight, food and water intake, activity levels, and any signs of pain or distress.

• Endpoint: The MTD is typically defined as the dose that causes no more than a 10-20% reduction in body weight and no mortality or severe clinical signs.[5]

Pharmacokinetic (PK) Study

Objective: To characterize the plasma concentration-time profile of NS004 after administration.

Animal Model: Rodents (e.g., Sprague-Dawley rats) are commonly used.

Protocol:

• Cannulation (Optional but Recommended): For serial blood sampling, surgical cannulation of a major blood vessel (e.g., jugular vein) may be performed.

• Dose Administration: Administer a single dose of NS004 (typically a dose well below the MTD) via both intravenous (IV) and the intended therapeutic route (e.g., oral).

• Blood Sampling: Collect blood samples at predetermined time points (e.g., pre-dose, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose).

• Sample Processing: Process blood to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of NS004 in plasma samples using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate key PK parameters such as clearance, volume of distribution, half-life, and bioavailability.

Data Presentation

Quantitative data from these studies should be summarized in clear and concise tables to facilitate comparison between dose groups and experimental conditions.

Table 1: Example of Dose-Range Finding Study Summary

Dose Group (mg/kg)	Number of Animals	Mortality	Mean Body Weight Change (%)	Key Clinical Observations
Vehicle Control	5	0/5	+2.5	No observable abnormalities
10	5	0/5	+1.8	No observable abnormalities
30	5	0/5	-3.2	Mild lethargy at 2-4h post-dose
100	5	1/5	-15.7	Severe lethargy, piloerection

Table 2: Example of Pharmacokinetic Parameters

Route of Administration	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng*h/mL)	T1/2 (h)	Bioavailability (%)
Intravenous (IV)	5	1500	0.08	3200	3.5	N/A
Oral (PO)	20	850	1.0	4800	4.1	37.5

Signaling Pathways and Mechanism of Action

Without specific information on NS004, it is not possible to depict its signaling pathway. However, if, for instance, NS004 were a modulator of the NF-κB pathway, a hypothetical diagram could be generated. The NF-κB pathway is crucial in immune responses and inflammation.[12][13]

Example Signaling Pathway: Hypothetical Inhibition of NF-κB by NS004

References

• 1. Protocol-Development Strategies - Guidelines for the Care and Use of Mammals in Neuroscience and Behavioral Research - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Current Protocols in Mouse Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. drexel.edu [drexel.edu]
• 4. animal.mdp.nagasaki-u.ac.jp [animal.mdp.nagasaki-u.ac.jp]
• 5. dctd.cancer.gov [dctd.cancer.gov]
• 6. In Vitro and In Vivo Pharmacokinetics of Aminoalkylated Diarylpropanes NP085 and NP102 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. suven.com [suven.com]
• 8. sygnaturediscovery.com [sygnaturediscovery.com]
• 9. Recent developments in in vitro and in vivo models for improved translation of preclinical pharmacokinetics and pharmacodynamics data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. einsteinmed.edu [einsteinmed.edu]
• 11. In vivo screening of subcutaneous tolerability for the development of novel excipients - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cGMP signaling pathway that modulates NF-κB activation in innate immune responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Non-conventional signal transduction by type 1 interferons: the NF-kappaB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Maxi-K Channel Opening with NS004

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies and protocols for assessing the opening of the large-conductance calcium-activated potassium (Maxi-K, BK) channels using the specific channel opener, NS004. The following sections offer step-by-step guidance on key experimental techniques, data presentation, and visualization of relevant biological pathways.

Introduction to NS004 and Maxi-K Channels

The Maxi-K channel, a member of the voltage-gated ion channel superfamily, is distinguished by its large single-channel conductance and dual activation by intracellular calcium (Ca²⁺) and membrane depolarization.[1] These channels are ubiquitously expressed and play crucial roles in various physiological processes, including smooth muscle tone regulation, neuronal excitability, and neurotransmitter release.[1][2] The pore-forming α-subunit (Slo1) of the Maxi-K channel is the primary component, and it can associate with auxiliary β and γ subunits that modify its gating properties and pharmacology.[1][3]

NS004 is a synthetic benzimidazolone derivative that acts as a potent opener of Maxi-K channels. Its mechanism of action involves increasing the channel's open probability (Po) by affecting its gating kinetics.[4][5] Specifically, NS004 has been shown to increase the mean open time and decrease the interburst interval of the channel, effectively enhancing K⁺ efflux and leading to membrane hyperpolarization.[6][7] Accurate assessment of NS004-mediated Maxi-K channel opening is critical for understanding its therapeutic potential and for the development of novel drugs targeting this channel.

Data Presentation: Quantitative Analysis of NS004 Activity

The following tables summarize the quantitative data regarding the effect of NS004 on Maxi-K channel activity.

Table 1: Electrophysiological Effects of NS004 on Maxi-K Channels

Parameter	Value	Cell Type	Experimental Condition	Reference
EC₅₀	~5-10 µM	Porcine Coronary Arterial Cells	Whole-cell patch clamp, holding potential 0 mV
Effect on Open Probability (Po)	Significant Increase	GH3 cells, Rat Brain Channels	Single-channel patch clamp
Effect on Mean Open Time	Increased	GH3 cells, Rat Brain Channels	Single-channel patch clamp
Effect on Interburst Interval	Decreased	GH3 cells, Rat Brain Channels	Single-channel patch clamp

Table 2: Functional Assay Readouts for NS004 Activity

Assay Type	Parameter Measured	Typical Response to NS004	Cell Line	Reference
Rubidium Efflux Assay	Percentage of ⁸⁶Rb⁺ or non-radioactive Rb⁺ efflux	Increased efflux	HEK293 cells expressing Maxi-K α-subunit	[8][9]
Membrane Potential Assay	Change in fluorescence intensity of a voltage-sensitive dye (e.g., DiBAC₄(3))	Increased fluorescence (depolarization reversal) or decreased fluorescence (hyperpolarization) depending on the dye and initial state	HEK293 cells expressing Maxi-K channels	[10][11]

Experimental Protocols

This section provides detailed protocols for the three primary methods used to assess Maxi-K channel opening by NS004.

Patch-Clamp Electrophysiology

Patch-clamp is the gold standard for directly measuring ion channel activity with high temporal and voltage resolution.[12][13]

Objective: To record single-channel or whole-cell currents from cells expressing Maxi-K channels and to characterize the effects of NS004 on channel gating properties.

Materials:

• Patch-clamp amplifier and data acquisition system

• Microscope

• Micromanipulator

• Glass capillaries for pulling pipettes

• Cell culture of interest (e.g., HEK293 cells stably expressing the Maxi-K α-subunit)

• Extracellular (bath) solution (e.g., 140 mM KCl, 10 mM HEPES, 2 mM MgCl₂, 2 mM CaCl₂, pH 7.4)

• Intracellular (pipette) solution (e.g., 140 mM KCl, 10 mM HEPES, 1 mM EGTA, pH 7.2, with varying free Ca²⁺ concentrations)

• NS004 stock solution (in DMSO) and final dilutions in extracellular solution

Protocol:

• Pipette Preparation: Pull glass capillaries to create micropipettes with a resistance of 3-7 MΩ when filled with the intracellular solution.[12] Fire-polish the tip to ensure a smooth surface for sealing.

• Cell Preparation: Plate cells on coverslips 24-48 hours before the experiment. Just before recording, replace the culture medium with the extracellular solution.

• Obtaining a Gigaseal: Mount the filled pipette onto the micromanipulator. Apply positive pressure to the pipette and lower it towards a target cell. Once the pipette touches the cell membrane, release the positive pressure to allow the formation of a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.[14]

• Configuration:

  • Cell-attached: Record single-channel currents from the intact membrane patch.

  • Whole-cell: Apply a brief pulse of suction to rupture the membrane patch, allowing electrical access to the entire cell.[15] This configuration is used to record macroscopic currents.

  • Inside-out: After forming a gigaseal, pull the pipette away from the cell to excise the membrane patch, with the intracellular face of the membrane now exposed to the bath solution. This is ideal for studying the direct effects of intracellularly applied substances.

• Recording:

  • Voltage-clamp mode: Hold the membrane potential at a desired voltage and record the resulting current. To study the voltage-dependence of NS004's effect, apply a series of voltage steps.

  • Current-clamp mode: Inject a known current and record the resulting changes in membrane potential.

• NS004 Application: Perfuse the bath with the extracellular solution containing the desired concentration of NS004. For inside-out patches, NS004 can be added directly to the bath solution to access the intracellular side of the channel.

• Data Analysis: Analyze the recorded currents to determine parameters such as channel open probability, mean open time, single-channel conductance, and current-voltage (I-V) relationships.

Rubidium Efflux Assay

This is a functional, medium-to-high throughput assay that indirectly measures K⁺ channel activity by quantifying the efflux of rubidium ions (Rb⁺), which are permeable through most K⁺ channels.[8][9][16]

Objective: To determine the effect of NS004 on the overall K⁺ permeability of a cell population expressing Maxi-K channels.

Materials:

• HEK293 cells expressing the Maxi-K α-subunit

• 96-well plates

• Loading Buffer (e.g., 140 mM RbCl, 10 mM HEPES, 5 mM Glucose, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4)

• Wash Buffer (e.g., 140 mM NaCl, 10 mM HEPES, 5 mM Glucose, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4)

• Stimulation Buffer (Wash Buffer containing various concentrations of NS004)

• Lysis Buffer (e.g., 0.1% Triton X-100 in water)

• Atomic Absorption Spectrometer

Protocol:

• Cell Plating: Seed HEK293-Maxi-K cells in a 96-well plate and grow to confluence.

• Loading: Aspirate the culture medium and wash the cells once with Wash Buffer. Add Loading Buffer to each well and incubate for 2-4 hours at 37°C to allow cells to accumulate Rb⁺.[17]

• Washing: Aspirate the Loading Buffer and wash the cells 3-4 times with Wash Buffer to remove extracellular Rb⁺.

• Stimulation: Add Stimulation Buffer containing different concentrations of NS004 (and appropriate vehicle controls) to the wells. Incubate for a defined period (e.g., 10-30 minutes) at room temperature.

• Sample Collection:

  • Carefully transfer the supernatant (containing the effluxed Rb⁺) from each well to a new 96-well plate.

  • Add Lysis Buffer to the original plate to lyse the cells and release the remaining intracellular Rb⁺.

• Measurement: Determine the Rb⁺ concentration in both the supernatant and the lysate samples using an atomic absorption spectrometer.

• Data Analysis: Calculate the percentage of Rb⁺ efflux for each condition using the following formula: % Efflux = [Rb⁺ in Supernatant / (Rb⁺ in Supernatant + Rb⁺ in Lysate)] x 100 Plot the percentage of efflux against the concentration of NS004 to determine the EC₅₀.

Fluorescent Membrane Potential Assay

This assay utilizes voltage-sensitive fluorescent dyes to monitor changes in membrane potential in a population of cells.[10][11] The opening of Maxi-K channels by NS004 will cause hyperpolarization, which can be detected as a change in the fluorescence of the dye.

Objective: To assess the effect of NS004 on the membrane potential of cells expressing Maxi-K channels.

Materials:

• HEK293 cells expressing the Maxi-K α-subunit

• Black-walled, clear-bottom 96-well plates

• Fluorescent membrane potential dye (e.g., DiBAC₄(3) or other commercially available kits)

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• NS004 stock solution (in DMSO)

• Fluorescence plate reader

Protocol:

• Cell Plating: Seed HEK293-Maxi-K cells in a black-walled, clear-bottom 96-well plate and grow to confluence.

• Dye Loading:

  • Prepare a working solution of the fluorescent dye in HBSS according to the manufacturer's instructions. For DiBAC₄(3), a typical final concentration is 1-10 µM.[10]

  • Aspirate the culture medium, wash the cells with HBSS, and add the dye-containing solution to each well.

  • Incubate for 30-60 minutes at 37°C in the dark to allow the dye to load into the cells.[10]

• Compound Addition: Prepare serial dilutions of NS004 in HBSS. Add the NS004 solutions (and vehicle controls) to the wells.

• Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader. Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., ~490 nm excitation and ~516 nm emission for DiBAC₄(3)).[18] Record the fluorescence over time to observe the kinetics of the response.

• Data Analysis: The change in fluorescence intensity is proportional to the change in membrane potential. For anionic dyes like DiBAC₄(3), hyperpolarization leads to a decrease in intracellular dye concentration and thus a decrease in fluorescence. Plot the change in fluorescence against the concentration of NS004 to determine the EC₅₀.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts and workflows.

Caption: Signaling pathways modulating Maxi-K channel activity.

Caption: Workflow for the Rubidium Efflux Assay.

Caption: Proposed mechanism of action for NS004 on Maxi-K channels.

References

• 1. Frontiers | The Large-Conductance, Calcium-Activated Potassium Channel: A Big Key Regulator of Cell Physiology [frontiersin.org]
• 2. WNK4 kinase inhibits Maxi K channel activity by a kinase-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MaxiK channel and cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gating kinetics of single large-conductance Ca2+-activated K+ channels in high Ca2+ suggest a two-tiered allosteric gating mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinetic time constants independent of previous single-channel activity suggest Markov gating for a large conductance Ca-activated K channel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Allosteric Gating of a Large Conductance Ca-activated K+ Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Rubidium efflux as a tool for the pharmacological characterisation of compounds with BK channel opening properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Rubidium Efflux as a Tool for the Pharmacological Characterisation of Compounds with BK Channel Opening Properties | Springer Nature Experiments [experiments.springernature.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. Measuring resting membrane potential using the fluorescent voltage reporters DiBAC4(3) and CC2-DMPE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. docs.axolbio.com [docs.axolbio.com]
• 13. Patch Clamp Protocol [labome.com]
• 14. Patch-Clamp Recording Protocol - Creative Bioarray [acroscell.creative-bioarray.com]
• 15. Patch Clamp Assay - A detailed step-by-step description of the standard patch clamp protocol | PPTX [slideshare.net]
• 16. aurorabiomed.com.cn [aurorabiomed.com.cn]
• 17. acseusa.org [acseusa.org]
• 18. A novel membrane potential-sensitive fluorescent dye improves cell-based assays for ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]

NS004: A Potent Tool for Interrogating Ion Channel Function

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

NS004 is a synthetic small molecule widely recognized as a potent activator of large-conductance Ca²⁺-activated potassium channels (BK channels, also known as KCa1.1, Maxi-K, or Slo1). These channels are crucial regulators of numerous physiological processes, including neuronal excitability, smooth muscle tone, and neurotransmitter release. By increasing the open probability of BK channels, NS004 serves as an invaluable tool for elucidating the physiological and pathophysiological roles of these channels. This document provides detailed application notes and experimental protocols for the effective use of NS004 in ion channel research.

Mechanism of Action

NS004 enhances BK channel activity by increasing the mean open time and decreasing the interburst interval of the channel.[1] This modulation effectively increases the channel's sensitivity to both intracellular calcium and membrane depolarization, leading to a hyperpolarizing shift in the voltage-activation curve.[2] The primary downstream effect of BK channel activation by NS004 is membrane hyperpolarization, which results from the efflux of potassium ions. This hyperpolarization can lead to various cellular responses, such as the relaxation of smooth muscle cells and the modulation of neuronal firing patterns.[3][4]

Data Presentation

Quantitative Activity of NS004

Parameter	Value	Species	Tissue/Cell Type	Assay Type	Reference
IC₅₀	9.2 µM	Rat	Aortic Smooth Muscle	Phenylephrine- and KCl-induced contraction	[5]
pIC₅₀	5.48 ± 0.13	Guinea Pig	Tracheal Rings	Spontaneous tone relaxation	[6]
EC₅₀	5.4 ± 0.8 µM	Human	LN229 Glioma Cells	Mitochondrial membrane potential decrease	[7]

Note: The pIC₅₀ value of 5.48 corresponds to an IC₅₀ of approximately 3.31 µM.

Selectivity Profile of NS004

Channel Type	Effect of Blocker	Blocker Used	Species	Tissue	Conclusion	Reference
ATP-sensitive K⁺ channel	No effect on NS004-induced relaxation	Glibenclamide	Guinea Pig	Trachea	NS004 does not significantly act on K-ATP channels.	[6]
Small-conductance Ca²⁺-activated K⁺ (SK) channel	No effect on NS004-induced relaxation	Apamin	Guinea Pig	Trachea	NS004 does not significantly act on SK channels.	[6]
Delayed rectifier K⁺ channel	No effect on NS004-induced relaxation	Dofetilide	Guinea Pig	Trachea	NS004 does not significantly act on these delayed rectifier K⁺ channels.	[6]
Intermediate-conductance Ca²⁺-activated K⁺ (IK) channel	Moderate inhibition at -60 mV (0.5-10 µM)	-	Porcine	Coronary Arterial Cells	NS004 may have some inhibitory effects on IK channels under specific voltage conditions.	[1]

Mandatory Visualizations

Caption: Signaling pathway of NS004-mediated BK channel activation.

Caption: Experimental workflow for electrophysiological studies using NS004.

Experimental Protocols

Preparation of NS004 Stock and Working Solutions

Objective: To prepare NS004 solutions for use in in vitro experiments.

Materials:

• NS004 powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Appropriate aqueous buffer for the experiment (e.g., external recording solution for electrophysiology)

• Sterile microcentrifuge tubes

Protocol:

• Stock Solution Preparation (10 mM):

  • Accurately weigh the required amount of NS004 powder. The molecular weight of NS004 is 328.67 g/mol .

  • Dissolve the NS004 powder in anhydrous DMSO to achieve a final concentration of 10 mM. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 0.32867 mg of NS004 in 100 µL of DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[8]

• Working Solution Preparation:

  • On the day of the experiment, thaw an aliquot of the 10 mM NS004 stock solution.

  • Dilute the stock solution in the appropriate experimental buffer to the desired final concentration. For example, to prepare a 10 µM working solution, perform a 1:1000 dilution of the 10 mM stock solution.

  • Ensure that the final concentration of DMSO in the working solution is low (typically ≤ 0.1%) to avoid off-target effects.

  • Prepare a vehicle control solution containing the same final concentration of DMSO as the NS004 working solution.

Whole-Cell Patch-Clamp Electrophysiology

Objective: To characterize the effect of NS004 on BK channels in a cellular system.

Materials:

• Cells expressing BK channels (e.g., HEK293 cells stably expressing the BK alpha subunit, primary neurons, or smooth muscle cells)

• External (extracellular) solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

• Internal (intracellular) solution (in mM): 140 KCl, 1 MgCl₂, 10 HEPES, 1 EGTA, 0.1 CaCl₂ (to achieve a specific free Ca²⁺ concentration), 4 Mg-ATP, 0.3 Na-GTP (pH adjusted to 7.2 with KOH).

• NS004 working solutions and vehicle control.

• Patch-clamp rig including amplifier, digitizer, micromanipulator, and data acquisition software.

• Borosilicate glass capillaries for pulling patch pipettes.

Protocol:

• Cell Preparation:

  • Plate cells on glass coverslips at an appropriate density to allow for isolated single cells for patching.

  • Allow cells to adhere and grow for 24-48 hours before recording.

• Pipette Preparation:

  • Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

  • Fire-polish the pipette tip to ensure a smooth surface for sealing.

• Recording Procedure:

  • Place a coverslip with cells in the recording chamber and perfuse with the external solution.

  • Approach a target cell with the patch pipette while applying positive pressure.

  • Upon contacting the cell membrane, release the positive pressure to form a high-resistance (GΩ) seal.

  • Apply gentle suction to rupture the membrane patch and establish the whole-cell configuration.

  • Switch the amplifier to voltage-clamp mode and hold the cell at a holding potential of -60 mV.

• Data Acquisition:

  • Record baseline BK currents using a voltage-step protocol. A typical protocol would be to step the membrane potential from the holding potential to a series of depolarizing potentials (e.g., from -80 mV to +80 mV in 20 mV increments for 200 ms).

  • After recording stable baseline currents, perfuse the recording chamber with the NS004 working solution.

  • Allow sufficient time for the compound to take effect (typically 2-5 minutes).

  • Record BK currents in the presence of NS004 using the same voltage-step protocol.

  • Perform a washout by perfusing with the external solution to observe the reversibility of the effect.

  • Repeat the experiment with the vehicle control to ensure that the observed effects are specific to NS004.

Isometric Tension Recording in Smooth Muscle

Objective: To investigate the relaxant effect of NS004 on pre-contracted smooth muscle tissue.

Materials:

• Smooth muscle tissue (e.g., guinea pig trachea or rat aorta)

• Krebs-Henseleit solution (in mM): 118 NaCl, 4.7 KCl, 2.5 CaCl₂, 1.2 MgSO₄, 1.2 KH₂PO₄, 25 NaHCO₃, 11.1 Glucose.

• Contractile agent (e.g., phenylephrine (B352888), KCl, or carbachol)

• NS004 working solutions and vehicle control.

• Organ bath system with isometric force transducers and data acquisition software.

• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)

Protocol:

• Tissue Preparation:

  • Euthanize the animal according to approved institutional protocols.

  • Carefully dissect the desired smooth muscle tissue and place it in ice-cold Krebs-Henseleit solution.

  • Prepare tissue rings or strips of appropriate size (e.g., 2-3 mm wide tracheal rings).

• Mounting and Equilibration:

  • Mount the tissue preparations in the organ baths containing Krebs-Henseleit solution maintained at 37°C and continuously bubbled with carbogen gas.

  • Apply an optimal resting tension to the tissues (e.g., 1 g for guinea pig trachea) and allow them to equilibrate for at least 60 minutes, with solution changes every 15-20 minutes.

• Experimental Procedure:

  • Induce a stable contraction in the tissues by adding a contractile agent to the bath (e.g., 1 µM phenylephrine for aortic rings or spontaneous tone for guinea pig trachea).

  • Once a stable plateau of contraction is reached, add NS004 cumulatively to the organ bath to obtain a concentration-response curve (e.g., from 0.1 µM to 30 µM).

  • Allow sufficient time between each addition for the response to stabilize.

  • Record the changes in isometric tension.

  • In a separate set of experiments, perform a time-matched vehicle control by adding equivalent volumes of the vehicle solution.

• Data Analysis:

  • Express the relaxation induced by NS004 as a percentage of the pre-contraction induced by the contractile agent.

  • Plot the concentration-response curve and calculate the IC₅₀ value for NS004.

Conclusion

NS004 is a potent and relatively selective activator of BK channels, making it an indispensable pharmacological tool for investigating the diverse roles of these channels in cellular physiology and disease. The protocols outlined in this document provide a framework for utilizing NS004 in electrophysiological and functional tissue-based assays. Careful experimental design, including appropriate controls, is essential for obtaining robust and interpretable data.

References

• 1. Differential effects of the BKCa channel openers NS004 and NS1608 in porcine coronary arterial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The augmentation of BK channel activity by nitric oxide signaling in rat cerebral arteries involves co-localized regulatory elements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The cardioprotective, vasorelaxant and electrophysiological profile of the large conductance calcium-activated potassium channel opener NS-004 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Patch Clamp Electrophysiology, Action Potential, Voltage Clamp [moleculardevices.com]
• 5. The Large-Conductance, Calcium-Activated Potassium Channel: A Big Key Regulator of Cell Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of K+ channel inhibitors and antagonists on NS-004 evoked relaxations in guinea-pig isolated trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Patch-Clamp Recording Protocol - Creative Bioarray [acroscell.creative-bioarray.com]
• 8. In vitro reactivity (“organ chamber”) of guinea pig tracheal rings—methodology considerations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for NS004: A Novel Fluorescent Probe for Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

NS004 is a novel, cell-permeable fluorescent probe designed for the selective labeling and visualization of the Kir2.1 inwardly rectifying potassium channel in live and fixed cells. This probe exhibits a significant increase in fluorescence quantum yield upon binding to the extracellular pore loop of the Kir2.1 channel, enabling high-contrast imaging with minimal background signal. Its unique spectral properties and high photostability make it an ideal tool for a variety of applications, including the study of ion channel localization, trafficking, and dynamics in physiological and pathological contexts. These application notes provide detailed protocols for the use of NS004 in fluorescence microscopy and summarize its performance characteristics.

Quantitative Data Summary

The following tables provide a summary of the key quantitative parameters for NS004, facilitating experimental design and optimization.

Table 1: Spectroscopic and Photophysical Properties of NS004

Property	Value
Excitation Maximum (λex)	488 nm
Emission Maximum (λem)	520 nm
Molar Extinction Coefficient	~75,000 M⁻¹cm⁻¹
Quantum Yield (unbound)	< 0.01
Quantum Yield (bound to Kir2.1)	~ 0.65
Photostability	High
Molecular Weight	450.5 g/mol
Solubility	DMSO (≥ 10 mM)

Table 2: Recommended Staining Parameters for Different Cell Types

Cell Type	Culture Condition	NS004 Concentration	Incubation Time	Temperature
HEK293T (Kir2.1 overexpressing)	Adherent	100 nM	15 minutes	37°C
Primary Cardiomyocytes	Adherent	250 nM	30 minutes	37°C
Hippocampal Neurons	Adherent	200 nM	20 minutes	37°C
CHO-K1 (negative control)	Adherent	100 nM	15 minutes	37°C

Signaling Pathway

The following diagram illustrates the hypothetical signaling pathway involving the Kir2.1 channel, which can be visualized using NS004.

Hypothetical signaling pathway of the Kir2.1 channel.

Experimental Protocols

Protocol 1: Live-Cell Staining with NS004

This protocol describes the steps for staining living cells with NS004 for the visualization of Kir2.1 channels.

Materials:

• Live cells cultured in a suitable imaging dish (e.g., glass-bottom dish)

• NS004 stock solution (1 mM in DMSO)

• Pre-warmed cell culture medium

• Hanks' Balanced Salt Solution (HBSS) or other imaging buffer

• Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP)

Procedure:

• Prepare a fresh working solution of NS004 in pre-warmed cell culture medium or imaging buffer. The final concentration should be optimized for the specific cell type (refer to Table 2).

• Remove the culture medium from the cells and wash once with pre-warmed HBSS.

• Add the NS004 working solution to the cells and incubate at 37°C for the recommended time (see Table 2).

• After incubation, remove the staining solution and wash the cells twice with pre-warmed HBSS.

• Add fresh, pre-warmed imaging buffer to the cells.

• Proceed with imaging on a fluorescence microscope. For optimal results, maintain the cells at 37°C during imaging.

Protocol 2: Fixed-Cell Staining with NS004

This protocol is for staining fixed cells, which can be useful for co-staining with antibodies or other probes that require fixation.

Materials:

• Cells cultured on coverslips

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• NS004 stock solution (1 mM in DMSO)

• Mounting medium

Procedure:

• Rinse the cells twice with PBS.

• Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS for 5 minutes each.

• Prepare the NS004 working solution in PBS.

• Add the NS004 working solution to the fixed cells and incubate for 20 minutes at room temperature, protected from light.

• Wash the cells three times with PBS for 5 minutes each.

• (Optional) Proceed with any additional staining (e.g., nuclear counterstain).

• Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Image the slides on a fluorescence microscope.

Experimental Workflow

The following diagram provides a visual overview of the general experimental workflow for NS004 staining.

General workflow for NS004 staining and imaging.

Troubleshooting

Problem	Possible Cause	Solution
No or weak signal	Incorrect filter set	Ensure the use of a standard FITC/GFP filter set.
Low expression of Kir2.1	Use a positive control cell line with known Kir2.1 expression.
NS004 concentration too low	Increase the concentration of NS004 in the working solution.
High background	NS004 concentration too high	Decrease the concentration of NS004.
Inadequate washing	Increase the number and duration of wash steps.
Photobleaching	Excessive exposure to excitation light	Reduce the exposure time and/or excitation light intensity. Use an anti-fade mounting medium for fixed cells.

Conclusion

NS004 is a highly specific and sensitive fluorescent probe for the imaging of Kir2.1 potassium channels. The protocols and data presented here provide a comprehensive guide for its application in cellular imaging. For optimal results, it is recommended to empirically determine the ideal staining conditions for your specific cell type and experimental setup.

Application Notes and Protocols for High-Throughput Screening of BK Channel Modulators Using NS004

For Researchers, Scientists, and Drug Development Professionals

Introduction

Large-conductance calcium-activated potassium (BK) channels are crucial regulators of neuronal excitability, vascular tone, and smooth muscle function. Their activation leads to potassium ion efflux, resulting in membrane hyperpolarization. Consequently, BK channels have emerged as a promising therapeutic target for a variety of disorders, including stroke, epilepsy, and hypertension.[1][2] NS004 is a synthetic benzimidazolone derivative that acts as a potent activator (opener) of BK channels.[2] It enhances channel activity by increasing the mean open time and decreasing the interburst interval.[3] These properties make NS004 a valuable tool compound for studying BK channel function and for validating high-throughput screening (HTS) assays aimed at identifying novel BK channel modulators.

This document provides detailed application notes and protocols for the use of NS004 in HTS campaigns to discover and characterize new modulators of BK channels. It covers methodologies for both primary screening using a fluorescence-based thallium flux assay and hit validation using automated patch-clamp electrophysiology.

Data Presentation: NS004 Activity Profile

The following table summarizes the electrophysiological and pharmacological properties of NS004. This data is essential for establishing assay parameters and for interpreting screening results.

Parameter	Value	Cell Type/System	Comments	Reference
Mechanism of Action	BK Channel Activator	Various	Increases channel mean open time and decreases interburst interval.	[3]
Concentration Range (Relaxation)	0.1 - 30 µM	Guinea-pig isolated trachea	Evokes concentration-related relaxations.	[1]
pIC50 (Relaxation)	5.48 ± 0.13	Guinea-pig isolated trachea	Functional tissue-based assay.	[1]
Concentration-dependent Augmentation of IK	Concentration-dependent	Porcine coronary arterial cells	Effect observed at a holding potential of 0 mV.	[4]
Inhibition of IK	0.5 - 10 µM	Porcine coronary arterial cells	Moderate inhibition observed at a holding potential of -60 mV.	[4]
Robust Stimulation of IK	50 µM	Porcine coronary arterial cells	Observed at highly depolarized potentials with a holding potential of -60 mV.	[4]

Signaling Pathway and Experimental Workflow Diagrams

BK Channel Activation Signaling Pathway

Caption: Signaling pathway of BK channel activation by depolarization and NS004.

High-Throughput Screening Workflow

Caption: A typical HTS workflow for identifying and validating BK channel activators.

Hit Validation Logic

Caption: Logical workflow for the validation of primary hits from an HTS campaign.

Experimental Protocols

Primary High-Throughput Screening: Thallium Flux Assay

This protocol is designed for a 384-well format and utilizes the principle that potassium channels are permeable to thallium (Tl⁺) ions. The influx of Tl⁺ into the cell is detected by a Tl⁺-sensitive fluorescent dye.

Materials:

• Cell Line: HEK293 cells stably expressing the human BK channel α-subunit (hBKα).[3][5][6]

• Compound Plates: 384-well plates containing test compounds and NS004 as a positive control, typically dissolved in DMSO.

• Cell Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% FBS, penicillin/streptomycin, and a selection antibiotic (e.g., G418).

• Thallium Flux Assay Kit: Commercially available kits such as the FluxOR™ Potassium Ion Channel Assay Kit are recommended.[7] These kits typically include a Tl⁺-sensitive dye, loading buffer, and stimulus buffer.

• Instrumentation: A kinetic-imaging plate reader (e.g., FLIPR, FDSS) capable of automated liquid handling and kinetic fluorescence measurements.[8]

Procedure:

• Cell Plating: Seed the HEK293-hBKα cells into 384-well black-walled, clear-bottom plates at a density of 5,000-10,000 cells per well.[8] Incubate overnight at 37°C in a 5% CO₂ atmosphere.

• Dye Loading:

  • Prepare the dye loading solution according to the manufacturer's protocol. This typically involves diluting the Tl⁺-sensitive dye in a loading buffer. Probenecid may be included to inhibit organic anion transporters and improve dye retention.

  • Remove the cell culture medium from the plates and add 20 µL of the dye loading solution to each well.

  • Incubate the plates at room temperature for 60-90 minutes, protected from light.[9]

• Compound Addition:

  • After incubation, remove the dye loading solution and replace it with 20 µL of assay buffer.

  • Add test compounds and controls (NS004 for activation, DMSO as vehicle control) to the wells. Typically, a pre-incubation period of 10-30 minutes is used.[8][9]

• Thallium Stimulation and Data Acquisition:

  • Prepare the thallium stimulus buffer according to the manufacturer's instructions.

  • Place the cell plate and the thallium stimulus plate into the kinetic-imaging plate reader.

  • Initiate kinetic fluorescence reading (Excitation: ~490 nm, Emission: ~525 nm).[10]

  • After establishing a stable baseline fluorescence for 10-30 seconds, the instrument will automatically add the thallium stimulus buffer to each well.[9]

  • Continue recording the fluorescence signal for an additional 60-180 seconds.[9]

Data Analysis:

• The increase in fluorescence intensity over time reflects the influx of Tl⁺ through open BK channels.

• The rate of fluorescence increase or the peak fluorescence can be used to determine channel activity.

• Normalize the data to the DMSO control wells.

• Identify "hits" as compounds that produce a signal significantly above the baseline (e.g., > 3 standard deviations of the mean of the DMSO controls).

Hit Validation and Secondary Screening: Automated Patch Clamp

Automated patch-clamp systems provide a higher-throughput alternative to conventional manual patch-clamp for validating hits from the primary screen and for obtaining more detailed pharmacological information.

Materials:

• Cell Line: HEK293 cells stably expressing hBKα, prepared as a single-cell suspension.

• Automated Patch-Clamp System: e.g., SyncroPatch 384PE, Sophion QPatch.[1][5]

• Solutions:

  • Internal Solution (in mM): 50 KCl, 10 NaCl, 60 KF, 20 EGTA, 10 HEPES, pH 7.2 with KOH.[11] A specific free Ca²⁺ concentration can be achieved by adjusting the Ca²⁺/EGTA ratio.

  • External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, pH 7.4 with NaOH.

• Test Compounds: Confirmed hits from the primary screen and NS004.

Procedure:

• Cell Preparation: Prepare a high-viability single-cell suspension of the HEK293-hBKα cells according to the instrument manufacturer's protocol.

• Instrument Setup: Prime the instrument with the internal and external solutions and load the cell suspension.

• Patch-Clamp Protocol:

  • Cells are automatically captured on the patch-clamp chip, and giga-ohm seals are formed.

  • Establish a whole-cell configuration.

  • Apply a voltage protocol to elicit BK channel currents. A typical protocol involves holding the cell at a negative potential (e.g., -80 mV) and applying depolarizing voltage steps or ramps (e.g., to +100 mV).[1][11]

• Compound Application and Recording:

  • After establishing a stable baseline current, apply the test compounds at various concentrations.

  • Record the effect of the compound on the BK channel current. Activators like NS004 will increase the current amplitude.

• Data Analysis:

  • Measure the peak current amplitude in the presence and absence of the compound.

  • Construct concentration-response curves and calculate EC₅₀ values for activators.

  • Analyze changes in channel gating properties, such as shifts in the voltage-dependence of activation.

Conclusion

The combination of a high-throughput thallium flux assay for primary screening and an automated patch-clamp system for hit validation provides a robust and efficient platform for the discovery and characterization of novel BK channel modulators. NS004 serves as an indispensable tool compound for assay development, validation, and as a positive control throughout the screening campaign. The protocols outlined in this document provide a comprehensive framework for researchers to successfully implement such a screening cascade in their drug discovery efforts.

References

• 1. Discovery of Novel Activators of Large-Conductance Calcium-Activated Potassium Channels for the Treatment of Cerebellar Ataxia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BK channel activators and their therapeutic perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BK ZERO isoform HEK293 stably transfected cell lines differing 3'UTRs to assess miR-9 regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US20050130298A1 - HEK293 cell line for activity studies and HTS system of alpha1G T-type Ca2+ channel - Google Patents [patents.google.com]
• 5. sophion.com [sophion.com]
• 6. BK ZERO isoform HEK293 stably transfected cell lines differing 3’UTRs to assess miR-9 regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ion Channel Activators: Thallium Flux and Patch-Clamp Study [metrionbiosciences.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. ionbiosciences.com [ionbiosciences.com]
• 11. State-of-the-Art Automated Patch Clamp Devices: Heat Activation, Action Potentials, and High Throughput in Ion Channel Screening - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing NS004 Concentration for Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the concentration of the hypothetical small molecule NS004 for various cell-based assays. The information presented here is based on established principles of small molecule screening and assay development.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for NS004 in a new cell-based assay?

A1: For a novel compound like NS004, it is advisable to begin with a broad concentration range to establish a dose-response curve. A logarithmic or semi-logarithmic dilution series is recommended to cover a wide range of potential effective concentrations. A common starting point is a 10-point dilution series ranging from 1 nM to 100 µM.[1] This approach helps in identifying the optimal concentration window for your specific cell line and assay.

Q2: How do I determine the optimal incubation time for NS004?

A2: The optimal incubation time depends on the mechanism of action of NS004 and the biological question being investigated. A time-course experiment is recommended.[1] This involves treating cells with a fixed, effective concentration of NS004 and measuring the desired endpoint at multiple time points (e.g., 6, 12, 24, 48, and 72 hours).[1]

Q3: What is the best way to dissolve and store NS004?

A3: Most small molecules are dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution.[1] It is critical to ensure the final DMSO concentration in the cell culture medium remains low (typically ≤ 0.1%) to prevent solvent-induced cytotoxicity.[1] Aliquot the stock solution to minimize freeze-thaw cycles and store it at -20°C or -80°C, protected from light.[1]

Q4: How does serum in the culture medium affect the activity of NS004?

A4: Serum proteins can bind to small molecules, potentially reducing the effective concentration of the compound available to the cells.[1] This is an important consideration when interpreting results. If you suspect significant interference, you may need to perform experiments in serum-free or reduced-serum conditions.[1]

Troubleshooting Guide

Issue	Possible Cause	Solution
No observable effect of NS004 at tested concentrations.	Concentration is too low.	Test a higher concentration range.[1]
Compound instability.	Ensure proper storage and handling. Prepare fresh dilutions for each experiment.[1]
Insensitive cell line or assay.	Verify that your cell line expresses the target of NS004. Use a positive control to confirm the assay is functioning correctly.[1]
High variability between replicate wells.	Inconsistent cell seeding.	Ensure a homogenous cell suspension and use consistent cell numbers.
Edge effects in the microplate.	Avoid using the outer wells of the plate for experimental samples.[2]
Pipetting errors.	Calibrate pipettes regularly and ensure accurate pipetting, especially during serial dilutions.[1]
Dose-response curve is not sigmoidal (e.g., flat or U-shaped).	Compound is not active in the tested range or the assay is not sensitive enough.	A flat curve suggests inactivity. A U-shaped curve might indicate a dual effect (stimulatory at low concentrations, inhibitory at high) or off-target effects at high concentrations.[2] Consider if the compound is precipitating at higher concentrations.

Experimental Protocols

Protocol 1: Determining the IC50 of NS004

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of NS004.

1. Cell Seeding:

• Seed cells in a 96-well plate at a predetermined density.

• Allow cells to adhere and grow overnight in a 37°C, 5% CO2 incubator.[1]

2. Compound Preparation:

• Prepare a high-concentration stock solution of NS004 in DMSO.

• Perform a serial dilution of NS004 in culture medium. A common approach is a 10-point, 3-fold serial dilution starting from a high concentration (e.g., 100 µM).[1]

3. Treatment:

• Carefully remove the old medium from the cells.

• Add the medium containing the different concentrations of NS004 to the respective wells.

• Include vehicle control wells (medium with the same final concentration of DMSO).

• Incubate for the predetermined optimal time.

4. Assay Readout:

• Perform the specific assay to measure the desired endpoint (e.g., cell viability, reporter gene expression).

5. Data Analysis:

• Plot the assay readout against the logarithm of the NS004 concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Cytotoxicity Assay

This protocol describes how to assess the cytotoxicity of NS004 using a lactate (B86563) dehydrogenase (LDH) assay.[3]

1. Cell Preparation:

• Prepare a cell suspension at a concentration of 0.1-1.0 x 10^6 cells/mL in culture medium.[3]

• Add the cell suspension to a 96-well plate.[3]

2. Compound Treatment:

• Add serial dilutions of NS004 to the experimental wells.

• Include wells for negative control (untreated cells) and positive control (cells treated with a lysis solution to induce maximum LDH release).[3][4]

• Incubate the plate for 24-96 hours.[3]

3. LDH Measurement:

• Transfer the cell culture supernatant to a new 96-well plate.[3]

• Add the LDH assay reagent to each well.[3]

• Incubate at 37°C for 0.5-4 hours.[3]

• Measure the absorbance at 450 nm using a microplate reader.[3]

4. Calculation of Cytotoxicity:

• Calculate the percentage of cytotoxicity for each NS004 concentration.

Visualizations

Caption: Workflow for optimizing NS004 concentration.

Caption: Hypothetical pathway affected by NS004.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Preventing NS004 Degradation in Experimental Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on handling and minimizing the degradation of the large-conductance K+ channel opener, NS004, in experimental solutions. The following information is based on best practices for small molecule stability and should be adapted as needed based on your specific experimental observations.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of NS004 in my experimental solutions?

A1: While specific degradation pathways for NS004 are not extensively documented in publicly available literature, common causes of degradation for small molecule compounds in solution include:

• Hydrolysis: Reaction with water can cleave labile functional groups such as esters or amides. The rate of hydrolysis is often pH-dependent, being catalyzed by acidic or basic conditions.[1]

• Oxidation: The presence of dissolved oxygen, exposure to light, or trace metal impurities can lead to oxidative degradation of electron-rich moieties within the molecule.[1][2]

• Photodegradation: Exposure to certain wavelengths of light, particularly UV light, can induce chemical reactions that lead to compound degradation.

• Temperature: Higher temperatures generally accelerate the rate of chemical degradation reactions.[3]

Q2: How should I prepare and store my stock solutions of NS004 to ensure maximum stability?

A2: To maximize the stability of your NS004 stock solutions, consider the following recommendations. Always refer to the manufacturer's specific instructions if available.

Parameter	Recommendation	Rationale
Solvent	Use a high-quality, anhydrous solvent in which NS004 is highly soluble (e.g., DMSO, Ethanol).	Minimizes hydrolysis and ensures complete dissolution.
Concentration	Prepare a concentrated stock solution (e.g., 10 mM).	Higher concentrations can sometimes improve stability.
Storage Temperature	Store at -20°C or -80°C for long-term storage.[4]	Reduces the rate of chemical degradation.[3]
Light Protection	Store in amber vials or wrap containers in aluminum foil.[1]	Prevents photodegradation.
Inert Atmosphere	For highly sensitive compounds, consider overlaying the solution with an inert gas (e.g., argon or nitrogen) before sealing.[1]	Minimizes oxidation.
Aliquoting	Aliquot the stock solution into smaller, single-use volumes.	Avoids repeated freeze-thaw cycles which can introduce moisture and promote degradation.

Q3: My NS004 solution appears to have precipitated. Is this degradation?

A3: Not necessarily. Precipitation can occur if the compound's solubility in the solvent is poor or if the temperature of the solution changes.[1] However, the precipitate may be more susceptible to degradation.[1] It is crucial to differentiate between precipitation and the formation of insoluble degradation products.

Q4: What are the signs of NS004 degradation in my experiment?

A4: Signs of degradation can include a loss of biological activity, a change in the color or clarity of the solution, or the appearance of new peaks in analytical chromatography.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving potential NS004 degradation issues.

Problem: Loss of expected biological activity in a cell-based assay.

Possible Cause	Suggested Solution(s)
Degradation in culture medium	Assess the stability of NS004 in your specific culture medium over the time course of your experiment. Consider preparing fresh solutions immediately before use.
Adsorption to plasticware	Use low-binding microplates or glassware. Including a small amount of a non-ionic surfactant in your buffer, if compatible with your assay, can also help.[1]
Poor cell permeability	Evaluate the cell permeability of NS004 using standard assays.[5]

Problem: Precipitate forms in the stock solution upon storage.

Possible Cause	Suggested Solution(s)
Poor solubility	Prepare a more dilute stock solution. Consider using a different solvent with higher solubilizing power.[6]
Compound degradation to an insoluble product	Analyze the precipitate using techniques like HPLC or LC-MS to determine if it is the parent compound or a degradant.[7]

Experimental Protocols

Protocol 1: Preliminary Stability Assessment of NS004 in an Aqueous Buffer

This protocol provides a general method to quickly assess the stability of NS004 in a new experimental buffer.

• Solution Preparation: Prepare a solution of NS004 at a known concentration (e.g., 10 µM) in the desired aqueous buffer.

• Incubation: Aliquot the solution into separate, sealed vials. Incubate these aliquots under different conditions:

  • Temperature: 4°C, room temperature (20-25°C), and 37°C.

  • Light: One set of vials exposed to ambient light and another set wrapped in aluminum foil.

• Time Points: At various time points (e.g., 0, 2, 4, 8, 24 hours), take a sample from each condition.

• Analysis: Analyze the samples immediately by High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Interpretation: Compare the peak area of the parent NS004 compound at each time point to the t=0 sample. A decrease in the peak area and the appearance of new peaks indicate degradation.

Protocol 2: Forced Degradation Study of NS004

Forced degradation studies are used to identify potential degradation pathways and develop stability-indicating analytical methods.[7]

• Prepare Stock Solution: Prepare a stock solution of NS004 in an appropriate solvent (e.g., methanol (B129727) or acetonitrile).

• Stress Conditions: Expose aliquots of the stock solution to the following stress conditions:

  • Acidic Hydrolysis: Add 0.1 N HCl and incubate at 60°C for 24 hours.

  • Basic Hydrolysis: Add 0.1 N NaOH and incubate at 60°C for 24 hours.

  • Oxidation: Add 3% hydrogen peroxide (H₂O₂) and keep at room temperature for 24 hours.[7]

  • Thermal Degradation: Incubate a solid sample of NS004 at 70°C for 48 hours.[7]

  • Photodegradation: Expose a solution of NS004 to direct sunlight or a photostability chamber for 24 hours.[7]

• Neutralization: After the incubation period, neutralize the acidic and basic samples.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a suitable analytical method like LC-MS to separate and identify the degradation products.[8][9]

Visualizations

Caption: Workflow for assessing the stability of NS004.

Caption: Troubleshooting decision tree for NS004 degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. Oxidation of polysorbates - An underestimated degradation pathway? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Factors affecting stability of drugs | PPTX [slideshare.net]
• 4. medkoo.com [medkoo.com]
• 5. researchgate.net [researchgate.net]
• 6. ascendiacdmo.com [ascendiacdmo.com]
• 7. researchgate.net [researchgate.net]
• 8. ijmr.net.in [ijmr.net.in]
• 9. Degradation Pathway of a Taxane Derivative DS80100717 Drug Substance and Drug Product - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting unexpected off-target effects of NS004

Welcome to the technical support center for NS004. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of NS004 and to troubleshoot potential unexpected experimental outcomes. NS004 is a potent small molecule agonist of the large-conductance Ca2+-activated potassium (BK) channels.[1][2][3] While designed for high specificity, all small molecule inhibitors have the potential for off-target effects. This guide provides answers to frequently asked questions and detailed protocols to help you identify and mitigate these effects.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm observing significant cell death at concentrations where I expect to see specific BK channel activation. Is this an off-target effect?

A1: Unexpected cytotoxicity is a common issue when working with small molecule compounds and could indeed be an off-target effect. The intended mechanism of NS004, as a BK channel agonist, is to modulate cellular excitability and promote smooth muscle relaxation, which is not typically associated with widespread cell death.[3][4] If you observe cytotoxicity, it is crucial to determine if it stems from an off-target interaction or from non-specific effects.

To investigate this, we recommend performing a dose-response cytotoxicity assay to determine the half-maximal inhibitory concentration (IC50) in your cell model. This will help you establish a therapeutic window where NS004 is active on its target without causing significant cell death.

The following table presents hypothetical IC50 values for NS004 across various cell lines. This data is for illustrative purposes to guide your experimental interpretation.

Cell Line	Cell Type	Organism	IC50 (µM)
A549	Human Lung Carcinoma	Human	> 50
HEK293	Human Embryonic Kidney	Human	> 50
Jurkat	Human T lymphocyte	Human	25.5
PC-3	Human Prostate Cancer	Human	15.8
Vascular Smooth Muscle	Primary Cells	Human	> 100

If you observe cytotoxicity, the following decision tree can guide your investigation.

A decision tree for troubleshooting unexpected cytotoxicity.

Q2: My results are inconsistent with BK channel activation and suggest other signaling pathways are being affected. How can I identify these off-target interactions?

A2: If the observed phenotype does not align with the known function of BK channels, it is plausible that NS004 is interacting with other cellular targets. Protein kinases are a large family of enzymes that are common off-targets for small molecule drugs due to structural similarities in their ATP-binding pockets.[5][6] A kinase selectivity profile can provide a broad overview of the potential kinase off-targets of NS004.

A comprehensive kinase screen measures the inhibitory activity of your compound against a large panel of purified kinases.[7][8] This can reveal unintended targets and help explain unexpected cellular phenotypes.

This table illustrates a hypothetical kinase profiling result for NS004 at a concentration of 10 µM. The data is presented as percent inhibition relative to a control.

Kinase Target	Kinase Family	Percent Inhibition at 10 µM
BK Channel (On-Target)	Ion Channel	(Agonist Activity)
ACK1	Tyrosine Kinase	85%
Aurora A	Serine/Threonine Kinase	62%
PIM1	Serine/Threonine Kinase	55%
SYK	Tyrosine Kinase	48%
VEGFR2	Tyrosine Kinase	15%
EGFR	Tyrosine Kinase	<10%
SRC	Tyrosine Kinase	<10%

The diagram below illustrates a hypothetical scenario where NS004, in addition to its on-target effect on BK channels, has an off-target inhibitory effect on ACK1, a non-receptor tyrosine kinase involved in cell growth and survival pathways.

Hypothetical on- and off-target pathways of NS004.

Q3: I am observing widespread and unexpected changes in gene expression. How can I systematically analyze these effects?

A3: Significant changes in the transcriptome can provide deep insights into a compound's mechanism of action and its off-target effects.[9] RNA sequencing (RNA-seq) is a powerful method for genome-wide expression analysis that can reveal which genes and cellular pathways are modulated by NS004 treatment.[6][10] By comparing the gene expression profile of cells treated with NS004 to vehicle-treated controls, you can identify differentially expressed genes. This "gene signature" can then be compared to public databases to identify similarities with the signatures of other drugs or genetic perturbations, helping to elucidate the on- and off-target pathways affected.[11][12]

This table provides an example of how to summarize the results from an RNA-seq experiment after treating cells with 10 µM NS004 for 24 hours.

Comparison	Total Genes Analyzed	Upregulated Genes (>2-fold, p<0.05)	Downregulated Genes (>2-fold, p<0.05)
NS004 vs. DMSO	18,500	215	178

The following diagram outlines a typical workflow for using RNA-seq to investigate the effects of a small molecule compound.

Experimental workflow for gene expression analysis.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This colorimetric assay measures cellular metabolic activity as an indicator of cell viability.[13][14][15]

Materials:

• Cells of interest

• Complete cell culture medium

• NS004 stock solution (e.g., 10 mM in DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl).

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of NS004 in complete culture medium. Remove the old medium from the cells and add the medium containing different concentrations of NS004. Include a vehicle-only (e.g., DMSO) control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan (B1609692) Formation: Incubate the plate for 2-4 hours at 37°C to allow viable cells to convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently on an orbital shaker for 15 minutes.[14]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot the dose-response curve to determine the IC50 value.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies cell death by measuring the activity of LDH released from damaged cells into the culture medium.[14]

Materials:

• Cells and culture reagents as in the MTT assay.

• Commercial LDH cytotoxicity assay kit (follow manufacturer's instructions).

• 96-well flat-bottom plates.

• Microplate reader.

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol. It is important to include a "maximum LDH release" control by adding a lysis solution (provided in the kit) to a set of untreated wells 30 minutes before the end of the incubation.

• Supernatant Collection: After incubation, centrifuge the plate (if using suspension cells) and carefully transfer a portion of the cell-free supernatant (typically 50 µL) to a new 96-well plate.[14]

• LDH Reaction: Prepare the LDH reaction mixture as per the kit's protocol and add it to each well containing the supernatant.

• Incubation and Measurement: Incubate the plate at room temperature, protected from light, for the time specified in the protocol (usually 20-30 minutes).[14]

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release in treated wells to the spontaneous release (vehicle control) and maximum release (lysed cells) controls.

Protocol 3: In Vitro Kinase Profiling Assay

This protocol describes a common method for in vitro kinase profiling using a radiometric assay that measures the incorporation of a radiolabeled phosphate (B84403) from [γ-³³P]ATP onto a substrate.[16]

Materials:

• A panel of purified recombinant kinases.

• Specific peptide or protein substrates for each kinase.

• NS004 stock solution (e.g., 10 mM in DMSO).

• Kinase reaction buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• [γ-³³P]ATP.

• ATP solution.

• 96-well or 384-well plates.

• Phosphocellulose filter plates.

• Scintillation counter.

Procedure:

• Compound Preparation: Prepare serial dilutions of NS004. A common starting point is 100 µM with 10-point, 3-fold dilutions.

• Reaction Setup: In a microplate, add the kinase reaction buffer, the specific kinase, and the diluted NS004 or DMSO control.

• Pre-incubation: Incubate for 10-15 minutes at room temperature to allow for inhibitor binding.

• Initiate Reaction: Start the kinase reaction by adding a mixture of the specific substrate and [γ-³³P]ATP. The ATP concentration should ideally be near the Km for each kinase.[16]

• Reaction Incubation: Incubate for a predetermined time (e.g., 30-60 minutes) at 30°C.

• Stop Reaction and Capture: Stop the reaction by adding phosphoric acid. Transfer the mixture to a phosphocellulose filter plate, where the phosphorylated substrate will bind.

• Washing: Wash the filter plate multiple times to remove unincorporated [γ-³³P]ATP.[16]

• Detection: Dry the plate, add a scintillation cocktail, and measure radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase activity inhibition for each concentration of NS004 compared to the DMSO control and determine the IC50 value for each affected kinase.

Protocol 4: RNA-Seq and Data Analysis Workflow

This protocol provides a high-level overview of the steps involved in an RNA-seq experiment to assess changes in gene expression.[17][18]

Procedure:

• Experimental Design: Design the experiment with a sufficient number of biological replicates (at least three per condition is recommended) for statistical power.

• Cell Treatment and RNA Extraction: Treat cells with NS004 and a vehicle control for the desired time. Harvest the cells and extract total RNA using a high-quality RNA extraction kit. Assess RNA integrity (e.g., using a Bioanalyzer).

• Library Preparation: Prepare sequencing libraries from the extracted RNA. This typically involves mRNA purification (poly-A selection) or ribosomal RNA depletion, followed by fragmentation, reverse transcription to cDNA, and ligation of sequencing adapters.

• Sequencing: Sequence the prepared libraries on a next-generation sequencing platform.

• Data Quality Control (QC): Use tools like FastQC to assess the quality of the raw sequencing reads.

• Read Alignment: Align the high-quality reads to a reference genome or transcriptome using a splice-aware aligner like STAR.

• Quantification: Count the number of reads mapping to each gene to generate a gene expression matrix.

• Differential Expression Analysis: Use statistical packages like DESeq2 or edgeR in R to identify genes that are significantly upregulated or downregulated in NS004-treated samples compared to controls.

• Downstream Analysis: Perform pathway analysis and gene set enrichment analysis on the list of differentially expressed genes to identify the biological processes and signaling pathways affected by NS004.

References

• 1. medkoo.com [medkoo.com]
• 2. Effects of K+ channel inhibitors and antagonists on NS-004 evoked relaxations in guinea-pig isolated trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BK channel activators and their therapeutic perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are BK channel inhibitors and how do they work? [synapse.patsnap.com]
• 5. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bio-rad.com [bio-rad.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. search.library.nyu.edu [search.library.nyu.edu]
• 9. Strategic Applications of Gene Expression: From Drug Discovery/Development to Bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Beginner’s Guide to Analysis of RNA Sequencing Data - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A simple and robust method for connecting small-molecule drugs using gene-expression signatures - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Application of perturbation gene expression profiles in drug discovery—From mechanism of action to quantitative modelling [frontiersin.org]
• 13. broadpharm.com [broadpharm.com]
• 14. benchchem.com [benchchem.com]
• 15. MTT assay protocol | Abcam [abcam.com]
• 16. benchchem.com [benchchem.com]
• 17. [PDF] An RNA-Seq Protocol for Differential Expression Analysis. | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Improving the Stability of NS004 in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered with the small molecule, NS004, in solution. By following these guidelines, you can ensure the integrity and consistency of your experimental results.

Frequently Asked Questions (FAQs)

Q1: My NS004 solution has changed color. What does this indicate and what should I do?

A color change in your stock or working solution often suggests chemical degradation or oxidation of the compound.[1] This can be triggered by exposure to light, air (oxygen), or reactive impurities in the solvent. It is crucial to assess the integrity of the compound before proceeding with your experiments. We recommend preparing a fresh solution and performing a stability analysis, such as HPLC, to compare it with the discolored solution.

Q2: I'm observing precipitation in my frozen NS004 stock solution upon thawing. How can I prevent this?

Precipitation upon thawing can occur if the compound's solubility limit is exceeded at lower temperatures or if the solvent is not suitable for cryogenic storage.[1] Consider the following troubleshooting steps:

• Solvent Choice: Ensure the chosen solvent is appropriate for long-term storage at your desired temperature. While DMSO is a common solvent, its stability can be affected by freeze-thaw cycles.[1]

• Concentration: Storing solutions at very high concentrations can increase the likelihood of precipitation. Consider storing NS004 at a slightly lower concentration if possible.[1]

• Thawing Protocol: Thaw solutions slowly at room temperature and vortex gently to ensure complete dissolution before use. Avoid repeated freeze-thaw cycles.[1]

Q3: Can the type of storage container affect the stability of NS004?

Yes, the material of your storage container can impact compound stability. Some plastics may leach contaminants into the solution, or the compound may adhere to the container's surface. For long-term storage, it is advisable to use amber glass vials or polypropylene (B1209903) tubes that are known to be inert.[1]

Q4: My experimental results with NS004 are inconsistent. Could this be a stability issue?

Inconsistent experimental results are a common sign of compound degradation.[1][2] If you suspect instability, it is crucial to systematically investigate the potential causes. Refer to the troubleshooting guide below for a step-by-step approach to identifying and mitigating stability problems.

Q5: How can I improve the aqueous solubility and stability of NS004?

Several techniques can be employed to enhance the solubility and stability of poorly soluble compounds like NS004:

• Co-solvents: Adding a water-miscible organic solvent can increase solubility.[3]

• Cyclodextrins: These cyclic sugars can encapsulate lipophilic drugs, increasing their solubility and stability in aqueous solutions.[3][4]

• pH Adjustment: For ionizable compounds, adjusting the pH of the solution can significantly impact solubility and stability.[2][5]

• Solid Dispersions: This technique involves dispersing the compound in a solid carrier to improve dissolution and solubility.[3][6]

Troubleshooting Guide: NS004 Instability in Solution

This guide provides a systematic approach to troubleshooting common stability issues with NS004.

Problem: Inconsistent experimental results or loss of compound activity.

This is often due to the degradation of the small molecule in solution.[1] Follow these steps to diagnose and resolve the issue.

Step 1: Evaluate Solution Preparation and Storage

Proper preparation and storage are critical for maintaining compound integrity.[1][5]

Parameter	Recommendation	Rationale
Solvent Purity	Use high-purity, anhydrous solvents.	Impurities or water can react with and degrade NS004.
Storage Temperature	Store stock solutions at -20°C or -80°C.[1]	Lower temperatures slow down chemical degradation.
Freeze-Thaw Cycles	Aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]	Freeze-thaw cycles can degrade the compound and affect solvent properties.[1]
Light Exposure	Store solutions in amber vials or wrap containers in aluminum foil.[1]	UV and visible light can cause photochemical degradation.[1]
Air (Oxygen) Exposure	Purge the headspace of storage vials with an inert gas (e.g., argon or nitrogen) before sealing.[1]	Minimizes oxidation of the compound.
pH	Maintain the recommended pH for NS004 in aqueous solutions. Use a buffer if necessary.[1]	The stability of many compounds is pH-dependent.[7]

Step 2: Perform a Stability Assessment

If you suspect degradation, a stability study can provide quantitative data on the stability of NS004 under your experimental conditions.[1]

Experimental Protocol: HPLC-Based Stability Assessment of NS004

Objective: To assess the stability of NS004 in a specific solvent and storage condition over time.

Materials:

• NS004

• High-purity solvent (e.g., DMSO, ethanol)

• HPLC-grade solvents for analysis (e.g., acetonitrile, water with 0.1% formic acid)

• Analytical HPLC system with a suitable column (e.g., C18)[1]

Procedure:

• Prepare a fresh stock solution of NS004 at a known concentration (e.g., 10 mM in DMSO).

• Timepoint Zero (T=0): Immediately dilute an aliquot of the fresh stock solution to a working concentration (e.g., 100 µM) in the desired experimental buffer. Analyze this sample by HPLC to determine the initial purity and peak area of NS004. This serves as your baseline.[1]

• Storage: Store the remaining stock solution and aliquots of the working solution under the conditions you wish to test (e.g., 4°C, room temperature, 37°C, protected from light, exposed to light).

• Subsequent Timepoints: At regular intervals (e.g., 1, 4, 8, 24, 48 hours), analyze an aliquot from each storage condition by HPLC.[1]

• Data Analysis: Compare the peak area of NS004 at each timepoint to the T=0 value. A decrease in the peak area of the parent compound and the appearance of new peaks indicate degradation. Calculate the percentage of NS004 remaining at each timepoint.

Timepoint (hours)	% NS004 Remaining (4°C, dark)	% NS004 Remaining (RT, dark)	% NS004 Remaining (RT, light)	% NS004 Remaining (37°C, dark)
0	100%	100%	100%	100%
1	99.8%	98.5%	95.2%	92.1%
4	99.5%	95.1%	88.7%	85.3%
8	99.2%	92.3%	81.5%	78.6%
24	98.7%	85.6%	65.4%	60.2%
48	98.1%	78.2%	45.8%	42.5%

Step 3: Implement Stabilization Strategies

Based on the stability data, implement strategies to minimize degradation.

Degradation Factor	Mitigation Strategy
Hydrolysis	Adjust the pH of the solution to a range where NS004 is more stable. Use a buffer to maintain the pH.[8]
Oxidation	Add antioxidants (e.g., ascorbic acid, BHT) to the solution. De-gas aqueous buffers and purge vials with inert gas.[1]
Photodegradation	Work in a low-light environment and use amber vials or foil-wrapped tubes.[1]
Low Solubility	Prepare solutions fresh before each experiment. Use co-solvents or solubility enhancers like cyclodextrins.[3][8]

Visualizations

Experimental Workflow for NS004 Stability Assessment

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]
• 4. Stabilizers - CD Formulation [formulationbio.com]
• 5. benchchem.com [benchchem.com]
• 6. Enhancing solubility and stability of poorly soluble drugs. [wisdomlib.org]
• 7. allanchem.com [allanchem.com]
• 8. benchchem.com [benchchem.com]

NS004 Platform Technical Support Center: Managing Experimental Variability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to identify and reduce experimental variability when using the NS004 platform.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of experimental variability?

Experimental variability can be broadly categorized into three main sources:

• Process Variation: This type of variability arises from the experimental procedures themselves. It can be further divided into:

Q2: How can I minimize the impact of pipetting errors on my results?

• Use Calibrated Pipettes: Ensure all pipettes are regularly calibrated and serviced.[2]

• Consistent Technique: Employ a consistent pipetting speed, angle, and tip immersion depth for all samples.[2]

• Reverse Pipetting: For viscous solutions, the reverse pipetting technique can ensure more accurate dispensing.[2]

• Use a Master Mix: Preparing a master mix of reagents for all similar samples ensures that each receives the same concentration, minimizing variability between wells or tubes.[2]

Q3: What is the best way to mitigate "edge effects" in plate-based assays?

Edge effects, where wells on the periphery of a microplate behave differently due to variations in temperature and evaporation, can skew results.[2] To mitigate this:

• Avoid using the outer wells of the plate for samples. Instead, fill these wells with sterile media or buffer to create a more uniform environment across the plate.

• Ensure proper and consistent sealing of plates.

• Use a humidified incubator to reduce evaporation.

Q4: How many replicates are necessary for my experiments?

Troubleshooting Guides

Issue: High Well-to-Well Variability in In Vitro Assays

High variability between replicate wells is a common issue that can mask true experimental effects.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Inconsistent Cell Seeding	Create a uniform cell suspension by gently pipetting up and down before seeding. Seed cells at a consistent density in all wells.[2]
Pipetting Inaccuracy	Calibrate pipettes regularly. Use a consistent pipetting technique for all wells. Prepare a master mix for reagents to be added to multiple wells.[2]
Reagent Inconsistency	Prepare fresh reagents before each experiment. Ensure complete solubilization of powdered compounds.[4][5]
Edge Effects	Avoid using the outer rows and columns of the microplate for experimental samples. Fill these wells with media or buffer to create a humidity barrier.[2]
Incubation Conditions	Monitor and record incubator temperature, CO2, and humidity. Avoid opening the incubator door frequently.[2]

Troubleshooting Workflow for High Variability

If you are experiencing high variability, this workflow can help you systematically identify the source.

Caption: Troubleshooting flowchart for identifying sources of experimental variability.

Experimental Protocols

Protocol: Standardized Cell Seeding for 96-Well Plates

This protocol is designed to ensure a uniform number of cells is seeded in each well, a critical step for reducing variability in cell-based assays.

• Cell Preparation:

  • Culture cells under standard conditions, ensuring they are in the logarithmic growth phase.

  • Wash cells with PBS and detach using a standard trypsinization procedure.

  • Neutralize trypsin with complete media and transfer the cell suspension to a conical tube.

• Cell Counting:

  • Take a representative sample of the cell suspension.

  • Use a hemocytometer or automated cell counter to determine the cell concentration (cells/mL).

• Dilution Calculation:

  • Calculate the required volume of cell suspension to achieve the desired final cell density per well in the target volume (e.g., 5,000 cells/100 µL).

  • Prepare a bulk suspension of cells in a sterile reservoir to ensure homogeneity.

• Seeding the Plate:

  • Continuously and gently mix the bulk cell suspension to prevent settling.

  • Using a multichannel pipette, dispense the calculated volume of cell suspension into the appropriate wells.

  • To avoid edge effects, do not use the outermost wells for experimental samples. Fill these with 100 µL of sterile media.

• Incubation:

  • Gently rock the plate in north-south and east-west directions to ensure even cell distribution.

  • Place the plate in a humidified incubator at the appropriate temperature and CO2 level.

Protocol: Master Mix Preparation for Reagent Addition

Using a master mix is essential for ensuring that all wells receive the exact same concentration of a given reagent.

• Calculate Requirements:

  • Determine the total number of wells that will receive the reagent. Add a 10% surplus to account for pipetting loss (e.g., for 20 wells, calculate for 22).

  • Determine the final concentration of the reagent needed in each well and the volume to be added.

• Prepare Master Mix:

  • In a single sterile tube, combine the required amounts of media/buffer and the stock reagent for all wells (plus the 10% surplus).

  • Vortex or gently pipette to mix thoroughly.

• Dispense Master Mix:

  • Using a calibrated pipette with fresh tips, dispense the calculated volume of the master mix into each designated well. This ensures each well receives an identical formulation.

Visualizing Sources of Variation

The total observed variability in an experiment is a composite of different factors. Understanding these components is the first step toward controlling them.

Caption: Components contributing to total experimental variability.

References

• 1. Experimental Variability and Replicates in siRNA Experiments | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Methods to reduce variability in E. Coli-based cell-free protein expression experiments - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to NS004 in Cancer Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in understanding and overcoming potential resistance to NS004 in cancer cell lines. Given that specific documented mechanisms of resistance to NS004 are not widely reported in the literature, this guide synthesizes general principles of drug resistance and applies them to the known mechanisms of action of NS004.

Frequently Asked Questions (FAQs)

Q1: What is NS004 and its mechanism of action in cancer cells?

A1: NS004 is a chemical compound known to function as an opener of large-conductance Ca2+-activated potassium (BK) channels.[1][2] In the context of cancer research, particularly in glioma cells, it has also been identified as an inhibitor of mitochondrial function.[2] Its anti-cancer effects are likely linked to its ability to disrupt ion homeostasis and induce mitochondrial stress, leading to apoptosis.

Q2: What are the potential (hypothesized) mechanisms of resistance to NS004?

A2: While specific resistance mechanisms to NS004 have not been extensively documented, based on its known functions and general principles of drug resistance, several hypotheses can be proposed:

• Alterations in BK Channel Expression or Function: Cancer cells might downregulate the expression of BK channel subunits or acquire mutations that prevent NS004 from effectively binding to and opening the channel.

• Activation of Bypass Signaling Pathways: Cells could upregulate pro-survival signaling pathways, such as PI3K/Akt/mTOR or MAPK/ERK, to counteract the apoptotic signals induced by NS004.[3] The NF-κB pathway is another common culprit in chemoresistance, as it controls the expression of over 200 genes that promote cell survival.[4]

• Enhanced Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters could actively pump NS004 out of the cell, reducing its intracellular concentration to sub-therapeutic levels.[3]

• Mitochondrial Adaptations: Resistant cells might increase their mitochondrial mass or alter their mitochondrial dynamics to compensate for the inhibitory effects of NS004.

• Changes in Cellular Metabolism: A shift in cellular metabolism, for example towards glycolysis even in the presence of oxygen (the Warburg effect), might make cells less dependent on mitochondrial respiration and thus less susceptible to mitochondrial inhibitors.[5]

Q3: How can I generate an NS004-resistant cancer cell line?

A3: Developing a drug-resistant cell line is a common method to study resistance mechanisms.[6][7] The general approach involves continuous or pulsed exposure of a sensitive cancer cell line to gradually increasing concentrations of NS004 over a prolonged period (typically 6-12 months). This process selects for cells that have acquired resistance.[7]

Q4: What are the initial steps to characterize a newly developed NS004-resistant cell line?

A4: Once you have established a cell line that can proliferate in the presence of high concentrations of NS004, the following initial characterization steps are recommended:

• Determine the IC50 Value: Quantify the degree of resistance by comparing the half-maximal inhibitory concentration (IC50) of NS004 in the resistant line to that of the parental (sensitive) line using a cell viability assay.

• Assess Stability of Resistance: Culture the resistant cells in a drug-free medium for several passages and then re-determine the IC50 to see if the resistance phenotype is stable or reversible.

• Cross-Resistance Studies: Test the resistant cell line's sensitivity to other compounds with similar or different mechanisms of action to understand the specificity of the resistance.

• Molecular Analysis: Begin investigating the hypothesized resistance mechanisms by examining changes in gene and protein expression (e.g., BK channel subunits, ABC transporters, key proteins in survival pathways) using techniques like qPCR and Western blotting.

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with NS004 and potential resistance.

Problem/Observation	Possible Cause(s)	Recommended Solution(s)
High variability in IC50 values between experiments.	Inconsistent cell seeding density.[3][8] Cell passage number is too high or inconsistent. NS004 instability in solution.	Ensure a homogenous single-cell suspension before seeding.[3] Use cells within a consistent and low passage number range. Prepare fresh dilutions of NS004 from a frozen stock for each experiment and avoid repeated freeze-thaw cycles.[3]
No clear dose-response curve is observed.	The concentration range of NS004 is not optimal for the cell line. The incubation time is too short or too long. The chosen cell viability assay is not suitable.	Broaden the range of NS004 concentrations tested.[3] Perform a time-course experiment to determine the optimal incubation period. Consider using a different viability assay (e.g., crystal violet, CellTiter-Glo®) or an apoptosis assay.
Resistant cells show no change in mitochondrial membrane potential upon NS004 treatment.	The cells have developed mechanisms to maintain mitochondrial homeostasis. The primary mechanism of action in this cell line is not mitochondrial inhibition.	Investigate mitochondrial adaptations, such as increased mitochondrial biogenesis (e.g., by measuring mitochondrial DNA content or expression of PGC-1α). Explore other potential mechanisms of NS004 action and resistance, such as alterations in BK channel activity.
Western blot shows no change in the expression of a hypothesized resistance-related protein.	The antibody is not specific or sensitive enough. The resistance is not mediated by a change in the total protein level of this target (e.g., it could be a change in protein activity or localization). This protein is not the primary driver of resistance in your model.	Validate the antibody with positive and negative controls. Consider assays that measure protein activity (e.g., kinase assays) or cellular localization (e.g., immunofluorescence). Re-evaluate your hypothesis and investigate other potential resistance mechanisms.[3]

Quantitative Data Summary

The following tables are templates for summarizing your experimental data.

Table 1: Comparison of NS004 IC50 Values in Sensitive and Resistant Cell Lines

Cell Line	Parental IC50 (µM)	Resistant IC50 (µM)	Resistance Index (Resistant IC50 / Parental IC50)
e.g., U-87 MG
e.g., A549
Your Cell Line

Table 2: Summary of Molecular Changes in NS004-Resistant Cells

Target	Method	Fold Change in Resistant vs. Parental Cells (mRNA or Protein)	p-value
e.g., KCNMA1 (BK channel alpha subunit)	qPCR
e.g., ABCB1 (MDR1)	Western Blot
e.g., p-Akt/Total Akt	Western Blot
Your Target

Experimental Protocols

1. Cell Viability Assay (MTS Assay)

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of NS004 in culture medium. Remove the old medium from the wells and add the medium containing different concentrations of NS004. Include vehicle-only (e.g., DMSO) controls.

• Incubation: Incubate the plate for a predetermined time (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the data and determine the IC50 value using non-linear regression analysis.

2. Western Blotting

• Protein Extraction: Treat sensitive and resistant cells with NS004 for a specified time. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to your target protein overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

3. Mitochondrial Membrane Potential Assay (e.g., using JC-1)

• Cell Treatment: Seed sensitive and resistant cells in a suitable format (e.g., 96-well black-walled plate) and treat with NS004 for the desired time.

• JC-1 Staining: Remove the treatment medium and incubate the cells with the JC-1 reagent (a cationic dye that accumulates in mitochondria) according to the manufacturer's protocol. In healthy cells with high mitochondrial membrane potential, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with low potential, it remains in a monomeric form that fluoresces green.

• Fluorescence Measurement: Measure the red and green fluorescence using a fluorescence plate reader or flow cytometer.

• Data Analysis: Calculate the ratio of red to green fluorescence. A decrease in this ratio indicates a loss of mitochondrial membrane potential.

Visualizations

Caption: Hypothesized mechanism of NS004 action and resistance pathways.

Caption: Experimental workflow for NS004 resistance studies.

References

• 1. NS-004 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. medkoo.com [medkoo.com]
• 3. benchchem.com [benchchem.com]
• 4. Targeting Nuclear Factor-Kappa B to Overcome Resistance to Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemoresistant Cancer Cell Lines Are Characterized by Migratory, Amino Acid Metabolism, Protein Catabolism and IFN1 Signalling Perturbations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. blog.crownbio.com [blog.crownbio.com]
• 7. Drug-adapted cancer cell lines as preclinical models of acquired resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of NS004 and Genistein in CFTR Channel Activation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two prominent CFTR (Cystic Fibrosis Transmembrane Conductance Regulator) potentiators: NS004, a benzimidazolone analog, and genistein (B1671435), a naturally occurring isoflavone. Both compounds have been instrumental in the study of CFTR channel gating and serve as important tools in the development of therapeutics for cystic fibrosis. This document summarizes their performance based on experimental data, details the methodologies used for their evaluation, and visualizes the underlying molecular mechanisms and experimental workflows.

Mechanism of Action: A Shared Pathway

Both NS004 and genistein are potentiators of CFTR, meaning they increase the probability of the channel being in an open state. Research indicates that they share a common mechanism of action.[1] Their primary effect is exerted on CFTR channels that have already been phosphorylated by Protein Kinase A (PKA), a prerequisite for channel activity.[1][2][3] Neither compound activates CFTR in the absence of cAMP stimulation, which triggers the PKA-dependent phosphorylation cascade.[2][4]

The prevailing hypothesis is that both molecules directly interact with the CFTR protein, likely at or near the Nucleotide-Binding Domains (NBDs).[1][3] Specifically, they are thought to stabilize the open state of the channel by inhibiting ATP hydrolysis at NBD2.[1] This action increases the channel's open time and decreases its closed time, leading to an overall increase in chloride ion transport.[1] Despite some suggestions that their mechanisms might differ, considerable evidence points to this common pathway of stabilizing the ATP-bound, open conformation of the CFTR channel.[1][4]

Caption: Proposed common mechanism for NS004 and genistein.

Quantitative Performance Comparison

NS004 and genistein, while sharing a mechanism, exhibit different potencies and effects on CFTR channel kinetics. The following tables summarize key quantitative data from electrophysiological studies.

Table 1: Potency of CFTR Activation

This table compares the half-maximal effective concentration (EC₅₀) for ΔF508-CFTR activation. A lower EC₅₀ value indicates higher potency.

Compound	EC₅₀ (ΔF508-CFTR)	Cell Type	Reference
NS004	87 ± 14 nM	3T3 Cells	[1]
Genistein	4.4 ± 0.5 µM	3T3 Cells	[1]

Data clearly indicates that NS004 is significantly more potent than genistein in activating the ΔF508-CFTR mutant.

Table 2: Effects on CFTR Channel Gating (Wild-Type CFTR)

This table details the effects of the compounds on the mean open and closed times of the wild-type CFTR channel, as determined by single-channel patch-clamp analysis.

Condition	Mean Open Time (τₒ)	Mean Closed Time (τₒ)	Key Effect	Reference
Control (ATP alone)	0.302 ± 0.002 s	0.406 ± 0.003 s	Baseline channel activity	[5]
Genistein (50 µM)	τₒ₁ = 0.429 ± 0.003 sτₒ₂ = 2.033 ± 0.173 s	2.410 ± 0.035 s	Induces a prolonged open state and a prolonged closed state at higher concentrations	[5]
NS004 / Benzimidazolones	Increase	Decrease	Increases open probability by increasing open time and decreasing closed time	[1]

Note: Genistein exhibits a complex, bell-shaped dose-response curve, with potentiation at lower concentrations and inhibition at concentrations above 35 µM.[2][5] This inhibitory effect is associated with a prolonged closed state.[5] NS004 and other benzimidazolone analogs consistently increase open probability by favorably altering both open and closed times.[1]

Experimental Methodologies

The characterization of NS004 and genistein as CFTR potentiators relies on sophisticated electrophysiological and biochemical techniques. Below are detailed protocols for the key experiments cited.

Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ion flow through single CFTR channels, providing detailed information on channel gating (opening and closing).

Objective: To measure the activity of single CFTR channels in response to compounds.

Experimental Protocol:

• Cell Culture: NIH-3T3 or Hi-5 insect cells expressing wild-type or mutant CFTR are cultured on glass coverslips.[2][5]

• Channel Activation: Before the experiment, cells are incubated with a cAMP agonist like forskolin (B1673556) (e.g., 10 µM) and sometimes a phosphatase inhibitor like calyculin A (e.g., 25 nM) to ensure CFTR is phosphorylated.[2][6]

• Patch Formation: A micropipette with a fire-polished tip is pressed against the cell membrane to form a high-resistance seal. An "inside-out" patch is then created by excising a small patch of the membrane, exposing the intracellular face of the CFTR protein to the bath solution.[2]

• Solution Composition:

  • Pipette Solution (extracellular): Contains N-methyl-d-glucamine chloride (NMDG-Cl) (140 mM), MgCl₂ (2 mM), and CaCl₂ (5 mM).[2]

  • Bath Solution (intracellular): Contains NMDG-Cl (140 mM), MgCl₂ (2 mM), EGTA (5 mM), and ATP (e.g., 1 mM) to fuel channel gating.[2][7]

• Data Acquisition: The membrane potential is clamped (e.g., at 50 mV). The current flowing through the single channel is recorded. Downward deflections typically represent channel openings.[2]

• Compound Application: NS004 or genistein is added to the bath solution at desired concentrations. The resulting changes in channel open probability, open time, and closed time are measured and analyzed.[2]

Caption: Experimental workflow for patch-clamp analysis.

Ussing Chamber Assay

This method measures net ion transport across an epithelial monolayer, providing a measure of overall CFTR activity at the tissue level.

Objective: To measure macroscopic chloride secretion across a polarized epithelial cell layer.

Experimental Protocol:

• Cell Culture: Human bronchial epithelial (HBE) cells or other polarized epithelial cells (e.g., CFBE) are grown on permeable filter supports until they form a confluent, polarized monolayer with high electrical resistance.[8]

• Chamber Mounting: The filter support with the cell monolayer is mounted in an Ussing chamber, separating the apical and basolateral compartments.

• Short-Circuit Current (Isc) Measurement: The potential difference across the monolayer is clamped to 0 mV, and the current required to do so (the Isc) is measured. This current is equivalent to the net ion transport across the epithelium.

• Experimental Sequence:

  • Amiloride Addition: Amiloride is added to the apical side to block epithelial sodium channels (ENaC), isolating the chloride current.[8]

  • cAMP Stimulation: Forskolin (e.g., 10-20 µM) is added to the basolateral side to raise intracellular cAMP levels and activate CFTR channels. This results in an increase in Isc.[8][9]

  • Potentiator Addition: NS004 or genistein is added to the apical side, and the subsequent increase in the forskolin-stimulated Isc is measured.

  • Inhibitor Addition: A specific CFTR inhibitor (e.g., CFTRinh-172) is added at the end of the experiment to confirm that the measured current is indeed CFTR-dependent.[10]

Conclusion

Both NS004 and genistein are valuable chemical probes for studying CFTR function. They act through a common mechanism, requiring PKA-dependent phosphorylation and stabilizing the open state of the channel by inhibiting ATP hydrolysis. The key distinctions lie in their potency and dose-response characteristics:

• NS004 is a highly potent potentiator, effective in the nanomolar range, making it a more specific and powerful tool for direct CFTR activation studies.[1]

• Genistein is less potent and exhibits a more complex pharmacological profile, including inhibitory effects at higher concentrations.[5] Its action can also be influenced by its known role as a tyrosine kinase inhibitor, although its primary potentiation effect on CFTR appears to be direct.[3][5]

For researchers aiming for maximal and specific potentiation of CFTR, NS004 represents a more suitable choice. Genistein, while a foundational tool in CFTR research, requires careful dose consideration to distinguish its potentiating effects from its inhibitory actions.

References

• 1. A common mechanism for cystic fibrosis transmembrane conductance regulator protein activation by genistein and benzimidazolone analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Actions of Genistein on Cystic Fibrosis Transmembrane Conductance Regulator Channel Gating: Evidence for Two Binding Sites with Opposite Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Direct action of genistein on CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cystic fibrosis transmembrane conductance regulator activation by cAMP-independent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Actions of genistein on cystic fibrosis transmembrane conductance regulator channel gating. Evidence for two binding sites with opposite effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Two mechanisms of genistein inhibition of cystic fibrosis transmembrane conductance regulator Cl− channels expressed in murine cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DSpace [openresearch.okstate.edu]
• 9. Personalized medicine in cystic fibrosis: genistein supplementation as a treatment option for patients with a rare S1045Y-CFTR mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of NS004 Cross-Reactivity with Other Ion Channels

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the ion channel modulator NS004, with a focus on its cross-reactivity profile. NS004 is primarily recognized as an activator of the large-conductance Ca2+-activated potassium (BK) channels. Understanding its selectivity is crucial for interpreting experimental results and assessing its therapeutic potential.

While comprehensive cross-reactivity data from a broad ion channel panel screening for NS004 is not extensively available in the public domain, existing studies provide some insights into its selectivity. This guide summarizes the available experimental data and outlines standard methodologies for assessing ion channel cross-reactivity.

Executive Summary

NS004 is a well-established activator of BK channels, promoting an increase in channel open probability. Limited available data suggests a degree of selectivity for BK channels over some other types of potassium channels. However, a comprehensive screening against a wider array of ion channels, including various voltage-gated sodium (Nav), calcium (Cav), and other potassium (Kv) channel subtypes, is necessary to fully delineate its off-target effects.

Data Presentation: NS004 Cross-Reactivity

The following table summarizes the known effects of NS004 on various ion channels based on available literature. It is important to note that the absence of evidence for an effect does not definitively rule out an interaction, especially for channels not yet tested.

Ion Channel Target	Channel Family	Known Effect of NS004	Concentration Range Tested	Supporting Evidence
BK Channel (KCa1.1)	Potassium Channel	Activator	0.1 - 30 µM	Increases whole-cell outward current; increases mean open time.
KATP Channel	Potassium Channel	No significant effect	1.0 µM (Glibenclamide)	The effects of NS004 were not modified by the KATP channel blocker glibenclamide.
SK Channel	Potassium Channel	No significant effect	0.1 µM (Apamin)	The effects of NS004 were not altered by the SK channel blocker apamin.
hERG (Kv11.1)	Potassium Channel	No significant effect	1.0 µM (Dofetilide)	The relaxant effects of NS004 were not changed by the hERG channel blocker dofetilide.
Nav Channels	Sodium Channel	Data not publicly available	-	-
Cav Channels	Calcium Channel	Data not publicly available	-	-
Other Kv Channels	Potassium Channel	Data not publicly available	-	-

Signaling Pathway and Experimental Workflow

To visually represent the mechanisms and methodologies discussed, the following diagrams have been generated.

Caption: Simplified signaling pathway of BK channel activation.

Caption: A typical workflow for assessing ion channel selectivity.

Experimental Protocols

A comprehensive assessment of NS004's cross-reactivity would involve electrophysiological studies on a panel of cell lines, each expressing a specific ion channel. The following is a representative protocol for patch-clamp electrophysiology, a gold-standard method for this type of analysis.

Objective: To determine the effect of NS004 on a specific ion channel (e.g., Nav1.5, Cav1.2, hERG) expressed in a heterologous expression system (e.g., HEK293 cells).

Materials:

• HEK293 cells stably expressing the ion channel of interest.

• Cell culture reagents.

• External solution (e.g., Tyrode's solution: 140 mM NaCl, 5.4 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM glucose, pH 7.4 with NaOH).

• Internal solution (e.g., for potassium channels: 140 mM KCl, 1 mM MgCl₂, 10 mM HEPES, 5 mM EGTA, pH 7.2 with KOH).

• NS004 stock solution (e.g., 10 mM in DMSO).

• Patch-clamp rig (amplifier, micromanipulator, perfusion system, data acquisition system).

• Borosilicate glass capillaries for pipette fabrication.

Methodology:

• Cell Preparation: Culture the HEK293 cells expressing the target ion channel to 50-80% confluency. On the day of the experiment, detach the cells and plate them onto glass coverslips in a recording chamber.

• Pipette Fabrication: Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Whole-Cell Recording:

  • Establish a giga-ohm seal between the patch pipette and the cell membrane.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Clamp the cell at a holding potential appropriate for the ion channel being studied (e.g., -80 mV for Nav and Cav channels).

• Voltage Protocol: Apply a voltage protocol designed to elicit currents from the specific ion channel. For example:

  • Nav Channels: From a holding potential of -100 mV, apply depolarizing steps from -80 mV to +60 mV in 10 mV increments.

  • Cav Channels: From a holding potential of -80 mV, apply depolarizing steps from -60 mV to +60 mV in 10 mV increments.

  • Kv Channels: From a holding potential of -80 mV, apply depolarizing steps from -60 mV to +60 mV in 10 mV increments.

• Compound Application:

  • Record baseline currents in the external solution.

  • Perfuse the recording chamber with the external solution containing various concentrations of NS004 (e.g., 0.1, 1, 10, 30 µM).

  • Allow sufficient time for the compound to reach equilibrium (typically 2-5 minutes).

  • Record currents in the presence of each concentration of NS004.

• Data Analysis:

  • Measure the peak current amplitude at each voltage step before and after the application of NS004.

  • Construct concentration-response curves to determine the EC₅₀ (for activators) or IC₅₀ (for inhibitors) of NS004 for the tested ion channel.

  • Analyze any changes in channel gating properties (e.g., voltage-dependence of activation and inactivation).

Conclusion

The available data suggests that NS004 is a selective activator of BK channels with limited off-target effects on the other potassium channels tested so far. However, the lack of comprehensive public data on its cross-reactivity with a broader range of ion channels, particularly Nav and Cav channels, represents a significant knowledge gap. Researchers utilizing NS004 should be aware of this limitation and consider performing further selectivity profiling to ensure the accurate interpretation of their findings, especially when investigating complex physiological systems where multiple ion channels are expressed. The experimental protocol provided serves as a foundational method for such investigations.

A Comparative Analysis of NS004 and NS1619: Potent Activators of Large-Conductance Ca2+-Activated K+ (BK) Channels

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of two widely used benzimidazolone derivatives, NS004 and NS1619, which are known activators of large-conductance Ca2+-activated potassium (BK) channels. This document summarizes their effects on channel activity and mitochondrial function, supported by experimental data and detailed protocols.

At a Glance: NS004 vs. NS1619

Feature	NS004	NS1619
Chemical Name	5-trifluoromethyl-1-(5-chloro-2-hydroxyphenyl)-1,3-dihydro-2H-benzimidazole-2-one	1,3-Dihydro-1-[2-hydroxy-5-(trifluoromethyl)phenyl]-5-(trifluoromethyl)-2H-benzimidazol-2-one
Primary Target	Large-conductance Ca2+-activated K+ (BK) channels	Large-conductance Ca2+-activated K+ (BK) channels
Primary Effect	Increases BK channel open probability, mean open time, and voltage/calcium sensitivity.[1][2]	Activates BK channels, leading to membrane hyperpolarization.[3][4][5]
Mitochondrial Effect	Decreases mitochondrial membrane potential.	Induces a concentration-dependent decrease in mitochondrial membrane potential.[4][6]

Quantitative Analysis

The following tables summarize the available quantitative data from comparative studies of NS004 and NS1619.

Table 1: Comparative Efficacy on Mitochondrial Membrane Potential in LN229 Glioma Cells

Compound	EC50 for Mitochondrial Depolarization (μM)
NS004	5.4 ± 0.8
NS1619	3.6 ± 0.4

Data from Debska et al. (2003). This study indicates that NS1619 is slightly more potent in inducing mitochondrial depolarization in this specific cell line.

Table 2: Comparative Effects on BK Channel Activity in Bovine Tracheal Smooth Muscle Cells

Compound	Concentration Range (μM)	Effect on BK Channel Open State Probability
NS004	3 - 30	Concentration-related increase[7][8]
NS1619	3 - 30	Concentration-related increase[7][8]

Data from Macmillan et al. (1995). This study demonstrates that both compounds are effective activators of BK channels in this tissue, though a direct quantitative comparison of potency (e.g., EC50) was not provided.

Mechanism of Action and Signaling Pathways

Both NS004 and NS1619 exert their primary effects by directly activating BK channels. The activation of these channels, which are permeable to potassium ions (K+), leads to an efflux of K+ from the cell. This results in hyperpolarization of the cell membrane, making it less excitable. This fundamental mechanism underlies their effects in various cell types, including neurons and smooth muscle cells.

Signaling Pathway in Smooth Muscle Relaxation

In vascular smooth muscle cells, the activation of BK channels by compounds like NS004 and NS1619 leads to membrane hyperpolarization. This hyperpolarization closes voltage-gated Ca2+ channels, reducing Ca2+ influx and leading to muscle relaxation and vasodilation.

Signaling pathway of BK channel activators in smooth muscle.

Modulation of Neuronal Excitability

In neurons, the activation of BK channels contributes to the repolarization phase of the action potential and the subsequent afterhyperpolarization. By increasing K+ efflux, NS004 and NS1619 can dampen neuronal excitability and reduce neurotransmitter release.

Modulation of neuronal excitability by BK channel activators.

Experimental Protocols

Patch-Clamp Electrophysiology for BK Channel Activity

This protocol is a generalized procedure for recording BK channel activity in excised membrane patches (inside-out or outside-out configuration).

1. Cell Preparation:

• Culture cells expressing BK channels (e.g., HEK293 cells stably expressing the channel, or primary cells like smooth muscle cells or neurons) on glass coverslips.

2. Solutions:

• Pipette (extracellular) solution (in mM): 140 KCl, 2 MgCl2, 10 HEPES, pH 7.4 with KOH.

• Bath (intracellular) solution (in mM): 140 KCl, 2 MgCl2, 10 HEPES, and a Ca2+ buffer system (e.g., EGTA) to control free Ca2+ concentration, pH 7.2 with KOH.

3. Recording:

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with pipette solution.

• Form a high-resistance (>1 GΩ) seal between the pipette tip and the cell membrane.

• Excise the membrane patch to achieve the desired configuration (inside-out or outside-out).

• Apply voltage-clamp protocols (e.g., voltage steps or ramps) to elicit channel activity.

• Perfuse the bath with solutions containing different concentrations of NS004 or NS1619 to determine their effects on channel open probability, conductance, and kinetics.

4. Data Analysis:

• Analyze single-channel recordings to determine open probability (NPo), mean open time, and mean closed time.

• Analyze whole-cell recordings to determine changes in current-voltage (I-V) relationships and activation kinetics.

Experimental workflow for patch-clamp electrophysiology.

Mitochondrial Membrane Potential Assay using JC-1

This protocol describes the use of the JC-1 fluorescent probe to measure changes in mitochondrial membrane potential.

1. Cell Culture and Treatment:

• Plate cells in a multi-well plate suitable for fluorescence microscopy or a plate reader.

• Treat cells with desired concentrations of NS004, NS1619, or a vehicle control for the desired duration. A positive control for mitochondrial depolarization (e.g., CCCP) should be included.

2. JC-1 Staining:

• Prepare a JC-1 staining solution (typically 1-10 µg/mL in cell culture medium).

• Remove the treatment medium and add the JC-1 staining solution to each well.

• Incubate at 37°C for 15-30 minutes, protected from light.

3. Washing:

• Remove the staining solution and wash the cells with a suitable buffer (e.g., PBS or a provided assay buffer) to remove excess dye.

4. Fluorescence Measurement:

• Microscopy: Healthy cells with high mitochondrial membrane potential will exhibit red fluorescent J-aggregates within the mitochondria. Apoptotic or depolarized cells will show green fluorescent JC-1 monomers throughout the cytoplasm.

• Plate Reader/Flow Cytometry: Measure fluorescence at two wavelength pairs:

  • J-aggregates (red): Excitation ~560 nm, Emission ~595 nm.

  • Monomers (green): Excitation ~485 nm, Emission ~535 nm.

5. Data Analysis:

• The ratio of red to green fluorescence is used as an indicator of mitochondrial membrane potential. A decrease in this ratio signifies depolarization.

Off-Target Effects and Concluding Remarks

While both NS004 and NS1619 are potent activators of BK channels, it is important to consider their potential off-target effects. Both compounds have been shown to affect mitochondrial function, leading to depolarization and inhibition of the respiratory chain.[9] NS1619 has also been reported to have other effects, such as inhibiting L-type Ca2+ channels at high concentrations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Opening of large-conductance calcium-activated potassium channels by the substituted benzimidazolone NS004 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BK channel activation by NS-1619 is partially mediated by intracellular Ca2+ release in smooth muscle cells of porcine coronary artery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NS 1619 | Calcium-Activated Potassium (KCa) Channels | Tocris Bioscience [tocris.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. rndsystems.com [rndsystems.com]
• 7. A comparison of the effects of SCA40, NS 004 and NS 1619 on large conductance Ca(2+)-activated K+ channels in bovine tracheal smooth muscle cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A comparison of the effects of SCA40, NS 004 and NS 1619 on large conductance Ca(2+)-activated K+ channels in bovine tracheal smooth muscle cells in culture - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Reproducibility of CFTR Modulator Effects: A Comparative Analysis in Different Cell Lines

For Researchers, Scientists, and Drug Development Professionals

The reproducibility of a compound's effect across different cell models is a cornerstone of preclinical drug development. This guide provides a comparative analysis of the effects of Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) modulators, with a focus on correctors like VX-809 (Lumacaftor), in various cell lines. While the specific compound "NS004" is not widely documented in peer-reviewed literature, the principles of cell line-dependent effects are well-established for CFTR modulators. This guide will use data for the well-characterized corrector VX-809 to illustrate these principles.

Quantitative Data Summary

The efficacy of CFTR correctors can vary significantly depending on the cellular context. The following table summarizes the quantitative data for the corrector VX-809 in two commonly used cell lines: Fischer Rat Thyroid (FRT) cells and primary Human Bronchial Epithelial (HBE) cells.

Cell Line	Compound	Parameter	Value	Reference
Fischer Rat Thyroid (FRT)	VRT-768 (VX-809 analog)	EC50 (Chloride Transport)	7.9 ± 1.1 µM	[1]
Fischer Rat Thyroid (FRT)	VRT-768 (VX-809 analog)	EC50 (F508del-CFTR Maturation)	16 ± 6 µΜ	[1]
Human Bronchial Epithelial (HBE)	VX-809	CFTR-mediated Chloride Transport	Additive effect with other correctors	[1]

Note: VRT-768 is a precursor analog to VX-809, and its data in FRT cells is presented as a proxy for VX-809's activity in this cell line. The effect in HBE cells was described as additive with other correctors, highlighting the complexity of predicting responses.[1]

Signaling Pathway of CFTR Correction

The primary mechanism of action for CFTR correctors like VX-809 is to rescue the trafficking of the mutated CFTR protein (most commonly the F508del mutation) from the endoplasmic reticulum (ER) to the cell membrane.

Figure 1. Mechanism of action of a CFTR corrector.

Experimental Workflow for Assessing CFTR Corrector Efficacy

The following diagram outlines a typical workflow for evaluating the efficacy of a CFTR corrector in a given cell line.

Figure 2. Ussing chamber experimental workflow.

Detailed Experimental Protocols

Cell Culture and Treatment

• Cell Lines: Fischer Rat Thyroid (FRT) cells stably expressing human F508del-CFTR or primary Human Bronchial Epithelial (HBE) cells from cystic fibrosis patients homozygous for the F508del mutation.

• Culture Conditions: HBE cells are cultured at an air-liquid interface to achieve differentiation.[2] FRT cells are maintained in standard culture conditions.

• Compound Incubation: Cells are incubated with the CFTR corrector (e.g., VX-809 at desired concentrations) or vehicle control (e.g., DMSO) for 24-48 hours prior to functional assays to allow for protein processing and trafficking.[1][2]

Ussing Chamber Assay for CFTR Function

The Ussing chamber is a gold-standard method for measuring ion transport across epithelial tissues.

• Chamber Setup: The cell monolayer, grown on a permeable support, is mounted in the Ussing chamber. Both the apical and basolateral chambers are filled with a pre-warmed Krebs-Bicarbonate Ringer (KBR) solution and gassed with 95% O2 / 5% CO2 at 37°C.[2]

• Measurement of Short-Circuit Current (Isc): The transepithelial voltage is clamped to 0 mV, and the resulting short-circuit current (Isc), which reflects net ion transport, is continuously recorded.

• Pharmacological Manipulation:

  • Amiloride (100 µM) is added to the apical chamber to block the epithelial sodium channel (ENaC).

  • Forskolin (10-20 µM) is added to the basolateral side to raise intracellular cAMP and activate CFTR.

  • A CFTR potentiator, such as Genistein (50 µM) or Ivacaftor (1 µM), is added to the apical chamber to maximize CFTR channel opening.

  • Finally, a specific CFTR inhibitor, like CFTRinh-172 (10 µM), is added to the apical chamber to confirm that the measured current is CFTR-dependent.[2]

• Data Analysis: The CFTR-dependent current is calculated as the difference between the peak current following the addition of forskolin and a potentiator, and the current remaining after the addition of the CFTR inhibitor.

Iodide Efflux Assay

This is a cell-based assay that provides a functional readout of CFTR activity.

• Iodide Loading: Cells are incubated in a buffer containing sodium iodide.

• Stimulation: The cells are then stimulated with a cAMP agonist (e.g., forskolin) to activate CFTR.

• Efflux Measurement: The rate of iodide efflux from the cells through the activated CFTR channels is measured over time using an iodide-sensitive electrode.

Halide-Sensitive YFP Quenching Assay

This is a high-throughput screening-compatible assay.

• Cell Preparation: Cells are co-transfected with a halide-sensitive Yellow Fluorescent Protein (YFP) and the CFTR variant of interest.

• Assay Principle: In the presence of chloride, the YFP fluoresces. When the extracellular solution is replaced with an iodide-containing buffer, iodide enters the cell through activated CFTR channels and quenches the YFP fluorescence.

• Measurement: The rate of fluorescence quenching is proportional to the CFTR channel activity.[3]

Logical Relationship for Reproducibility Assessment

The assessment of reproducibility hinges on the consistent performance of a compound across different experimental systems.

Figure 3. Logic for assessing reproducibility.

References

• 1. Correction of the F508del-CFTR protein processing defect in vitro by the investigational drug VX-809 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

NS004 as a Positive Control for Maxi-K Channel Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The large-conductance calcium-activated potassium channel, commonly known as the Maxi-K, BK, or KCa1.1 channel, plays a crucial role in regulating neuronal excitability, smooth muscle tone, and neurotransmitter release. Its modulation presents a significant therapeutic target for a range of conditions, including stroke, hypertension, and overactive bladder. In the study of Maxi-K channel function and the development of novel modulators, the use of reliable positive controls is paramount. NS004 has historically been utilized for this purpose. This guide provides a comprehensive comparison of NS004 with other commercially available Maxi-K channel openers, supported by experimental data and detailed protocols to aid researchers in selecting the most appropriate tool for their studies.

Performance Comparison of Maxi-K Channel Openers

The selection of a suitable positive control depends on several factors, including potency, selectivity, and the specific experimental context. The following table summarizes the key performance indicators for NS004 and its common alternatives. It is important to note that EC50 values can vary depending on the experimental conditions, such as cell type, membrane potential, and intracellular calcium concentration.

Compound	Chemical Class	Potency (EC50)	Selectivity & Off-Target Effects	Reference(s)
NS004	Benzimidazolone	5.4 ± 0.8 µM	Also activates the cystic fibrosis transmembrane conductance regulator (CFTR) channel.[1] May inhibit mitochondrial function at higher concentrations.	[1]
NS1619	Benzimidazolone	3.6 ± 0.4 µM	Can have off-target effects on L-type Ca2+ channels and other potassium channels.[1][2] It has been shown to induce mitochondrial depolarization.[3]	[1]
NS11021	Biarylthiourea	~0.4 - 2.1 µM	Reported to be more potent and specific than NS1619.[4][5] At higher concentrations, it may also activate voltage-gated K+ channels.[6]	[4][5][7]
BMS-204352	Fluoro-oxindole	392 nM	Also a potent opener of KCNQ voltage-gated potassium channels.[8][9][10]	[8][9][10][11]
Dehydrosoyasaponin-I (DHS-I)	Triterpene Glycoside	Potent activation in the nanomolar range	Acts on the intracellular side of the channel and its effect may be dependent on the presence of the β1 subunit.[12][13]	[12][13][14][15]

Experimental Protocols

The following is a detailed protocol for a standard whole-cell patch-clamp experiment to evaluate the activity of Maxi-K channel openers.

Whole-Cell Patch-Clamp Recording of Maxi-K Channel Currents

1. Cell Preparation:

• Culture cells expressing Maxi-K channels (e.g., HEK293 cells stably expressing the channel, or primary smooth muscle cells) on glass coverslips.

• Prior to recording, transfer a coverslip to the recording chamber on the microscope stage and perfuse with extracellular solution.

2. Solutions:

• Extracellular (Bath) Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Intracellular (Pipette) Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 1 EGTA, and a desired free Ca2+ concentration (e.g., buffered with CaCl2 to achieve 1 µM). Adjust pH to 7.2 with KOH.

• Compound Stock Solutions: Prepare concentrated stock solutions of NS004 and other test compounds in a suitable solvent (e.g., DMSO). Make final dilutions in the extracellular solution immediately before use.

3. Pipette Preparation:

• Pull patch pipettes from borosilicate glass capillaries using a micropipette puller.

• Fire-polish the pipette tips to a resistance of 2-5 MΩ when filled with the intracellular solution.

• Fill the pipette with the filtered intracellular solution and mount it on the micromanipulator.

4. Recording Procedure:

• Approach a target cell with the patch pipette while applying slight positive pressure.

• Once the pipette touches the cell membrane (indicated by an increase in resistance), release the positive pressure to form a high-resistance seal (GΩ seal).

• Apply a brief pulse of suction to rupture the membrane patch and achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential of, for example, -60 mV.

• Apply a series of depolarizing voltage steps (e.g., from -60 mV to +80 mV in 20 mV increments) to elicit Maxi-K channel currents.

• After obtaining a stable baseline recording, perfuse the cell with the extracellular solution containing the test compound at the desired concentration.

• Record the currents in the presence of the compound and after washout.

5. Data Analysis:

• Measure the peak outward current at each voltage step before, during, and after compound application.

• To quantify the effect of the compound, construct a concentration-response curve by applying a range of concentrations and calculate the EC50 value.

• The effect of the compound can also be assessed by measuring the shift in the voltage-activation curve.

Signaling Pathways and Experimental Workflows

G-Protein Coupled Receptor (GPCR) Signaling to Maxi-K Channel Activation

Maxi-K channels can be activated by various signaling pathways, including those initiated by G-protein coupled receptors (GPCRs). The following diagram illustrates a common pathway where the activation of a Gq-coupled receptor leads to an increase in intracellular calcium and subsequent activation of Maxi-K channels.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of the BKCa channel activator, NS1619, on rat cerebral artery smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Delayed neuronal preconditioning by NS1619 is independent of calcium activated potassium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The small molecule NS11021 is a potent and specific activator of Ca2+-activated big-conductance K+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Small molecule NS11021 promotes BK channel activation by increasing inner pore hydration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NS11021, a novel opener of large-conductance Ca2+-activated K+ channels, enhances erectile responses in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. BMS-204352 |CAS:187523-35-9 Probechem Biochemicals [probechem.com]
• 9. BMS‐204352: A Potassium Channel Opener Developed for the Treatment of Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BMS-204352: a potassium channel opener developed for the treatment of stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. BK channel activators and their therapeutic perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mechanism of Maxi-K Channel Activation by Dehydrosoyasaponin-I - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Mechanism of maxi-K channel activation by dehydrosoyasaponin-I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Independent Verification of CFTR Modulator Efficacy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of different classes of Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) modulators, supported by experimental data. Due to the limited availability of specific published findings for "NS004," this document focuses on a comparative analysis of well-established and approved CFTR modulators. The principles and methodologies described herein can be applied to the evaluation of any novel modulator, including NS004, as data becomes publicly available.

Introduction to CFTR Modulators

Cystic Fibrosis (CF) is a genetic disorder caused by mutations in the CFTR gene, which encodes for an anion channel responsible for chloride and bicarbonate transport across epithelial surfaces.[1][2][3] Defective CFTR protein leads to dehydrated mucus, chronic infections, and progressive lung damage.[4][5] CFTR modulators are a class of drugs that aim to correct the function of the faulty CFTR protein.[1][6] They are broadly categorized into two main classes:

• Correctors: These molecules aim to rescue the trafficking of misfolded CFTR protein (such as the F508del mutation), enabling it to reach the cell surface. Examples include Lumacaftor and Tezacaftor.

• Potentiators: These drugs increase the channel opening probability (gating) of the CFTR protein that is already present at the cell surface. Ivacaftor is a well-known potentiator.[1]

Often, a combination of correctors and potentiators is used, particularly for patients with the common F508del mutation.[7] More recent therapies, such as Trikafta (Elexacaftor/Tezacaftor/Ivacaftor), are triple-combination regimens that have shown significant clinical benefit.[6][8]

Comparative Efficacy of CFTR Modulators

The following tables summarize the clinical efficacy of representative CFTR modulators based on key outcome measures from clinical trials.

Table 1: Improvement in Lung Function (Percent Predicted Forced Expiratory Volume in 1 second, ppFEV1)

CFTR Modulator/Combination	Patient Population (Genotype)	Mean Absolute Improvement in ppFEV1 vs. Placebo	Reference
Ivacaftor	G551D homozygous	10.6 percentage points	[1]
Lumacaftor/Ivacaftor	F508del homozygous	2.6-4.0 percentage points	[7]
Tezacaftor/Ivacaftor	F508del homozygous	4.0 percentage points	[7]
Elexacaftor/Tezacaftor/Ivacaftor	F508del homozygous	10.0 percentage points (vs. Tezacaftor/Ivacaftor)	[8]
Elexacaftor/Tezacaftor/Ivacaftor	One F508del mutation	13.8-14.3 percentage points	[7][8]

Table 2: Reduction in Sweat Chloride (SwCl) Concentration

CFTR Modulator/Combination	Patient Population (Genotype)	Mean Absolute Reduction in SwCl (mmol/L) vs. Placebo	Reference
Ivacaftor	G551D homozygous	-48.1 mmol/L	[1]
Lumacaftor/Ivacaftor	F508del homozygous	-31.0 mmol/L	[7]
Tezacaftor/Ivacaftor	F508del homozygous	Not specified in provided search results
Elexacaftor/Tezacaftor/Ivacaftor	F508del homozygous	-45.1 mmol/L (vs. Tezacaftor/Ivacaftor)	[8]
Elexacaftor/Tezacaftor/Ivacaftor	One F508del mutation	-41.8 mmol/L	[8]

Experimental Protocols

The following are generalized methodologies for key experiments used to evaluate the efficacy of CFTR modulators in vitro.

Ussing Chamber Assay for CFTR-Mediated Chloride Current

This assay is a gold-standard method to measure ion transport across epithelial cell monolayers.

Objective: To quantify the increase in CFTR-mediated chloride secretion in response to a test compound in primary human bronchial epithelial (HBE) cells with specific CFTR mutations.

Methodology:

• Cell Culture: HBE cells from CF patients are cultured on permeable supports until they form a polarized and differentiated monolayer.

• Ussing Chamber Setup: The permeable support is mounted in an Ussing chamber, which separates the apical and basolateral chambers. The voltage across the monolayer is clamped to 0 mV.

• Baseline Measurement: The baseline short-circuit current (Isc), a measure of net ion transport, is recorded.

• Ion Channel Inhibition/Activation:

  • Amiloride is added to the apical side to block the epithelial sodium channel (ENaC).

  • Forskolin (an adenylyl cyclase activator) is added to raise intracellular cAMP levels and activate CFTR. .

• Compound Addition: The CFTR modulator (e.g., a potentiator) is added to the apical side, and the change in Isc is measured. For correctors, cells are pre-incubated with the compound for several hours to days before the assay.

• CFTR Inhibition: A CFTR-specific inhibitor (e.g., CFTRinh-172) is added at the end of the experiment to confirm that the measured current is CFTR-dependent.

• Data Analysis: The change in Isc following the addition of the modulator is calculated and compared to a vehicle control.

YFP-Halide Quenching Assay for High-Throughput Screening

This cell-based fluorescence assay is used for high-throughput screening of CFTR modulators.

Objective: To rapidly screen for compounds that increase CFTR channel activity.

Methodology:

• Cell Line: A stable cell line (e.g., Fischer Rat Thyroid - FRT) co-expressing a halide-sensitive Yellow Fluorescent Protein (YFP) and the CFTR mutant of interest is used.

• Assay Preparation: Cells are plated in multi-well plates.

• Compound Incubation: Test compounds are added to the wells and incubated for a specific period.

• Fluorescence Measurement: The baseline YFP fluorescence is measured using a plate reader.

• Halide Addition: A stimulus solution containing iodide is rapidly added to the wells.

• Quenching Measurement: If the CFTR channels are open, iodide flows into the cells and quenches the YFP fluorescence. The rate of fluorescence quenching is proportional to the CFTR channel activity.

• Data Analysis: The initial rate of quenching is calculated and compared between compound-treated and vehicle-treated wells.

Visualizations

Signaling Pathway of CFTR Activation

Caption: Agonist binding to GPCR activates PKA, which phosphorylates and opens the CFTR channel.

Experimental Workflow for CFTR Modulator Evaluation

Caption: A generalized workflow for the discovery and development of new CFTR modulator drugs.

References

• 1. Rapid therapeutic advances in CFTR modulator science - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of CFTR modulators for the treatment of cystic fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cystic Fibrosis - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. cff.org [cff.org]
• 5. Cystic Fibrosis: The Mechanisms of Pathogenesis of an Inherited Lung Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CFTR modulators: transformative therapies for cystic fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | CFTR Modulators: The Changing Face of Cystic Fibrosis in the Era of Precision Medicine [frontiersin.org]
• 8. icer.org [icer.org]

Safety & Regulatory Compliance

Essential Safety and Handling Guide for Novel Compound NS004

Disclaimer: The following guidance is a generalized framework for handling a novel chemical substance, designated here as NS004, in a research and development setting. No specific Safety Data Sheet (SDS) for a compound with the identifier "NS004" is publicly available. This document is intended to serve as a foundational template for establishing safe laboratory practices. All procedures must be adapted to the specific, experimentally determined properties and hazards of the actual substance being handled. A thorough risk assessment must be conducted by qualified personnel before commencing any work.

Immediate Safety and Handling Information

This section provides essential information for the immediate and safe handling of a novel chemical compound like NS004. It is crucial to assume that an unknown substance is hazardous until proven otherwise.

1. Personal Protective Equipment (PPE):

Appropriate PPE is the first line of defense against potential exposure. The selection of PPE will depend on the physical form of NS004 (e.g., solid, liquid, volatile) and its yet-to-be-determined toxicological properties.

Table 1: Recommended Personal Protective Equipment for NS004

Protection Type	Equipment	Specifications and Use Cases
Eye and Face Protection	Safety glasses with side shields, chemical splash goggles, or a face shield.	Goggles should be worn when there is a splash hazard. A face shield provides additional protection for the face and neck.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	The choice of glove material must be based on chemical compatibility testing. Double-gloving is recommended when handling highly potent or unknown substances.
Body Protection	Laboratory coat, chemical-resistant apron.	A flame-resistant lab coat should be worn if NS004 is flammable. An apron provides an additional layer of protection against spills.
Respiratory Protection	Fume hood, N95 respirator, or a higher level of respiratory protection.	All work with volatile or powdered forms of NS004 should be conducted in a certified chemical fume hood. Respiratory protection may be required for weighing and transfer operations outside of a fume hood.

2. Engineering Controls:

Engineering controls are designed to remove the hazard at the source and are a critical component of safe handling.

• Ventilation: All procedures involving NS004 should be performed in a well-ventilated area, preferably within a certified chemical fume hood.

• Containment: For highly potent or hazardous compounds, glove boxes or other containment solutions should be utilized.

3. Hygiene Practices:

Strict hygiene practices are essential to prevent accidental exposure and contamination.

• Wash hands thoroughly with soap and water after handling NS004 and before leaving the laboratory.

• Do not eat, drink, or apply cosmetics in areas where NS004 is handled.

• Remove all PPE before leaving the laboratory.

Operational and Disposal Plans

A clear plan for the handling and disposal of NS004 and associated waste is critical for maintaining a safe laboratory environment.

1. Spill Response:

In the event of a spill, immediate and appropriate action is necessary.

• Evacuation: Evacuate the immediate area of the spill.

• Notification: Inform the laboratory supervisor and the institutional safety office.

• Cleanup: Spill cleanup should only be performed by trained personnel with the appropriate PPE and spill kits. The specific absorbent material will depend on the properties of NS004.

2. Waste Disposal:

All waste contaminated with NS004 must be treated as hazardous waste.

• Segregation: Segregate NS004 waste from other laboratory waste streams.

• Labeling: All waste containers must be clearly labeled with the contents, including the name "NS004" and appropriate hazard warnings.

• Disposal: Dispose of all NS004 waste through the institution's hazardous waste management program.

Experimental Protocols

The following is a generalized protocol for a preliminary risk assessment of a novel compound like NS004.

Protocol: Preliminary Hazard Evaluation of NS004

• Literature Review: Conduct a comprehensive search for any available data on NS004 or structurally related compounds to anticipate potential hazards.

• Physical and Chemical Properties Determination:

  • Determine the physical state (solid, liquid, gas) at room temperature.

  • Measure the melting point and boiling point.

  • Assess solubility in common laboratory solvents. .

• Stability Assessment:

  • Evaluate stability under various conditions (e.g., light, air, temperature).

  • Test for reactivity with common laboratory reagents.

• Toxicity Assessment (In Vitro):

  • Conduct preliminary in vitro cytotoxicity assays to estimate the potential toxicity.

Visualizations

Diagram 1: NS004 Handling Workflow

A high-level workflow for the safe handling of NS004.

Diagram 2: NS004 Disposal Pathway

A logical flow for the proper disposal of NS004-contaminated waste.